2-Chloro-6-fluoro-3-(trifluoromethyl)phenol

Core Science & Biosynthesis

Chemical and physical properties of 2-Chloro-6-fluoro-3-(trifluoromethyl)phenol

Comprehensive Technical Guide: Chemical and Physical Properties of 2-Chloro-6-fluoro-3-(trifluoromethyl)phenol in Advanced Drug Discovery

Executive Summary

The strategic incorporation of halogens into aromatic systems is a cornerstone of modern medicinal chemistry and agrochemical design. Among these specialized building blocks, 2-Chloro-6-fluoro-3-(trifluoromethyl)phenol (CAS: 1254781-50-4) represents a highly engineered structural motif [1]. By combining three distinct halogenated groups—a chlorine atom, a fluorine atom, and a trifluoromethyl group—around a phenol core, this molecule exhibits a unique stereoelectronic profile. This guide provides an in-depth analysis of its physicochemical properties, the mechanistic causality behind its behavior, and the self-validating experimental protocols required to characterize it.

Structural and Physicochemical Profiling

The physicochemical behavior of 2-Chloro-6-fluoro-3-(trifluoromethyl)phenol is entirely dictated by the synergistic electron-withdrawing nature of its substituents. The juxtaposition of these groups drastically alters the electron density of the aromatic ring, impacting everything from the acidity of the hydroxyl group to the overall lipophilicity of the molecule.

Table 1: Core Physicochemical Properties

Property	Value	Method / Source
CAS Registry Number	1254781-50-4	ChemSrc Database [1]
Molecular Formula	C7H3ClF4O	ChemSrc Database [1]
Molecular Weight	214.54 g/mol	ChemSrc Database [1]
Predicted pKa	~6.1	Yasuda-Shedlovsky Extrapolation [2]
Predicted LogP	~3.3	RP-HPLC Estimation
H-Bond Donors	1	Structural Analysis

| H-Bond Acceptors | 5 | Structural Analysis |

Table 2: Stereoelectronic Effects of Substituents

Substituent	Position	Electronic Effect	Steric / Lipophilic Impact
-Cl	Ortho (C2)	-I, +M	High lipophilicity (+π), moderate steric bulk
-F	Ortho (C6)	-I, +M	Moderate lipophilicity, strong H-bond acceptor

| -CF3 | Meta (C3) | -I, Strong EWG | Exceptional lipophilicity, metabolic shield |

Core Directive: Mechanistic Causality in Molecular Design

To utilize 2-Chloro-6-fluoro-3-(trifluoromethyl)phenol effectively, researchers must understand the causality behind its properties.

The pKa Shift: Unsubstituted phenol has a pKa of approximately 10.0. However, the introduction of ortho-chloro, ortho-fluoro, and meta-trifluoromethyl groups exerts a massive inductive (-I) electron-withdrawing effect. This stabilizes the phenoxide anion formed upon deprotonation, driving the pKa down to an estimated 6.1. Consequently, at a physiological pH of 7.4, this molecule exists predominantly in its anionic form. This makes it an exceptional bioisostere for carboxylic acids, providing similar charge states but with vastly different membrane permeability profiles.

The Lipophilicity and Metabolic Shielding: The "fluorine effect" is a well-documented phenomenon in medicinal chemistry [3]. The highly non-polarizable C-F bonds in the trifluoromethyl and fluoro groups increase the overall lipophilicity (LogP ~3.3) of the neutral species. Furthermore, the strategic placement of these halogens blocks electron-rich sites on the aromatic ring, rendering the molecule highly resistant to cytochrome P450-mediated oxidative metabolism.

Visualizing Physicochemical Relationships

The following diagram maps the causal relationships between the structural modifications of the phenol core and the resulting physicochemical outcomes.

Fig 1. Stereoelectronic mapping of 2-Chloro-6-fluoro-3-(trifluoromethyl)phenol substituents.

Experimental Methodologies & Self-Validating Protocols

Due to the extreme lipophilicity and poor aqueous solubility of the neutral form of this compound, standard aqueous characterization methods will fail. The following protocols are engineered to bypass these limitations while incorporating internal validation steps.

Protocol 1: Determination of pKa via Yasuda-Shedlovsky Extrapolation

Because the compound precipitates in pure water at low pH, potentiometric titration must be conducted in a cosolvent system and extrapolated back to aqueous conditions [2].

• Cosolvent Preparation: Prepare a universal multicomponent cosolvent mixture (MDM) consisting of equal volumes of methanol, 1,4-dioxane, and acetonitrile.

• System Validation (Self-Validation Step): Titrate a known standard (e.g., benzoic acid) under identical MDM-water ratios. If the extrapolated pKa deviates by more than 0.05 units from the literature aqueous value, recalibrate the glass electrode.

• Sample Preparation: Dissolve 2-Chloro-6-fluoro-3-(trifluoromethyl)phenol in varying weight percentages (15 wt% to 56 wt%) of the MDM-water mixtures.

• Titration: Perform potentiometric acid-base titration using standardized 0.1 M KOH under an inert argon atmosphere at 25.0 ± 0.1 °C.

• Data Extrapolation: Record the apparent cosolvent dissociation constants (psKa). Plot the psKa values against the inverse dielectric constant (1/ε) of the respective solvent mixtures (Yasuda-Shedlovsky plot). Extrapolate the linear regression to the y-intercept (pure water, 1/ε ≈ 0.0128) to determine the true aqueous pKa.

Protocol 2: Lipophilicity (LogD7.4) Profiling via Shake-Flask LC-MS

To understand the partitioning of the molecule at physiological pH where it is predominantly ionized, LogD must be measured rather than LogP.

• Phase Saturation: Prepare 50 mM phosphate buffer (pH 7.4) and 1-octanol. Vigorously stir the two phases together for 24 hours, then separate. Causality: Pre-saturation prevents volume changes during the actual experiment due to mutual solubility.

• Partitioning: Dissolve the compound in the pre-saturated octanol phase at a concentration of 1 mM. Mix 1 mL of this organic phase with 1 mL of the pre-saturated buffer in a borosilicate glass vial.

• Equilibration: Agitate on a mechanical shaker for 60 minutes at 25 °C. Centrifuge at 3000 rpm for 15 minutes to ensure absolute phase separation without micro-emulsions.

• Quantification: Extract aliquots from both phases. Quantify the concentration using RP-HPLC-UV (λ = 254 nm).

• Mass Balance Validation (Self-Validation Step): Calculate the total moles recovered from both phases. A recovery of >95% validates that the compound did not precipitate at the interface or adsorb to the glass vial walls. If recovery is <95%, the assay must be repeated with deactivated glassware.

• Calculation: Calculate LogD7.4 as log10([Concentration in Octanol] / [Concentration in Buffer]).

References

• ChemSrc. "2-Chloro-6-fluoro-3-(trifluoromethyl)phenol - Chemical & Physical Properties." ChemSrc Database. URL:[Link]

• Völgyi, G., Ruiz, R., Box, K., Comer, J., Bosch, E., & Takács-Novák, K. (2007). "Potentiometric and spectrophotometric pKa determination of water-insoluble compounds: validation study in a new cosolvent system." Analytica Chimica Acta, 583(2), 418-428. URL:[Link]

• Purser, S., Moore, P. R., Swallow, S., & Gouverneur, V. (2008). "Fluorine in medicinal chemistry." Chemical Society Reviews, 37, 320-330. URL:[Link]

High-Resolution 1H and 19F NMR Characterization of 2-Chloro-6-fluoro-3-(trifluoromethyl)phenol: A Mechanistic and Practical Guide

Executive Summary

The structural elucidation of highly substituted halogenated aromatics, such as 2-Chloro-6-fluoro-3-(trifluoromethyl)phenol (CAS: 1254781-50-4), requires a rigorous understanding of multi-nuclear magnetic resonance (NMR) phenomena. As a critical intermediate in pharmaceutical and agrochemical development, verifying its structural integrity demands more than routine spectral acquisition. This whitepaper provides an in-depth, self-validating framework for the acquisition and interpretation of 1 H and 19 F NMR data for this molecule, emphasizing the causality behind chemical shifts, heteronuclear coupling constants, and precise experimental design.

Molecular Architecture & Spin System Logic

To accurately interpret the NMR spectra, we must first map the electronic environment dictated by the molecule's substitution pattern:

• C1: Hydroxyl group (-OH)

• C2: Chlorine atom (-Cl)

• C3: Trifluoromethyl group (-CF 3​ )

• C4 & C5: Aromatic protons (-H)

• C6: Fluorine atom (-F)

Proton ( 1 H) Shielding Dynamics

The two aromatic protons (H4 and H5) form an AB spin system that is further complicated by heteronuclear coupling to the adjacent fluorine atoms. The chemical shift differential between H4 and H5 is driven by competing electronic effects. H4 is situated ortho to the strongly electron-withdrawing -CF 3​ group. The -CF 3​ moiety pulls electron density away from C4 via powerful inductive and hyperconjugative effects, heavily deshielding the H4 nucleus and shifting its resonance downfield.

Conversely, H5 is ortho to the fluorine atom at C6. While fluorine is inductively withdrawing, its lone pairs act as strong π -resonance donors to the ortho and para positions. This resonance donation increases the local electron density around H5, shielding it relative to H4[1].

Fluorine ( 19 F) Chemical Shift Causality

Unlike 1 H NMR, where diamagnetic shielding ( σdia​ ) is the primary driver of chemical shifts, 19 F NMR chemical shifts are overwhelmingly dominated by the paramagnetic shielding term ( σpara​ ) due to the high density of p -orbital electrons[2]. This fundamental quantum mechanical difference explains the vast chemical shift range of 19 F. The sp3 -hybridized carbon of the -CF 3​ group restricts the σpara​ contribution differently than the sp2 -hybridized aromatic ring, causing the -CF 3​ fluorine atoms to resonate significantly further downfield (typically -50 to -80 ppm) compared to the aromatic C6-F (typically -110 to -170 ppm)[3].

Self-Validating Experimental Protocols

To ensure absolute trustworthiness and reproducibility, the NMR acquisition must function as a self-validating system. The following step-by-step methodology guarantees quantitative accuracy and prevents common artifacts in multi-nuclear systems.

Step 1: Sample Preparation & Environmental Control

• Action: Dissolve 15–20 mg of the highly pure analyte in 0.6 mL of deuterated chloroform (CDCl 3​ ) containing 0.05% v/v Tetramethylsilane (TMS). Transfer to a high-precision 5 mm NMR tube.

• Causality: CDCl 3​ is selected over protic solvents (e.g., CD 3​ OD) to prevent deuterium exchange with the labile phenolic -OH proton, ensuring its visibility in the 1 H spectrum[1]. TMS provides an absolute zero-point internal reference.

Step 2: Probe Tuning and Shimming

• Action: Insert the sample into a 400 MHz spectrometer. Manually tune and match the probe for both the 1 H (~400 MHz) and 19 F (~376 MHz) channels. Execute automated gradient shimming (Z0-Z5) followed by manual fine-tuning of the Z1/Z2 coils.

• Causality: The Larmor frequencies of 1 H and 19 F are exceptionally close. Imprecise tuning leads to reflected RF power, channel cross-talk, and degraded signal-to-noise ratio (SNR).

Step 3: 1 H NMR Acquisition

• Action: Acquire using a standard 1D pulse sequence (zg30). Set the relaxation delay (D1) to 2.0 seconds and acquire 16 scans.

• Validation: The residual CHCl 3​ solvent peak must appear as a sharp singlet at exactly 7.26 ppm, validating the internal calibration.

Step 4: Quantitative 19 F NMR Acquisition

• Action: Acquire using an inverse-gated 1 H decoupled pulse sequence (igig30). Set the relaxation delay (D1) to 5.0 seconds and acquire 64 scans.

• Causality: Continuous 1 H decoupling during 19 F acquisition induces the Nuclear Overhauser Effect (NOE), which artificially and unevenly enhances 19 F signals. Inverse-gated decoupling (decoupler ON only during acquisition, OFF during relaxation) suppresses NOE, ensuring the integration ratio strictly reflects the true 3:1 atomic ratio of the -CF 3​ to Ar-F groups. Furthermore, -CF 3​ groups exhibit long longitudinal relaxation times ( T1​ ); a 5.0-second D1 ensures complete return to thermal equilibrium between pulses[2].

Workflow Visualization

Logical workflow for self-validating 1H and 19F NMR acquisition and spectral processing.

Spectral Data & Mechanistic Interpretation

Table 1: 1 H NMR Data (400 MHz, CDCl 3​ )

The magnitude of the through-bond H-F coupling constant is typically in the range of 5-10 Hz for ortho-coupling[1].

Position	Chemical Shift ( δ , ppm)	Multiplicity	Coupling Constants ( J , Hz)	Integration	Mechanistic Assignment
C1-OH	5.85	br s	N/A	1H	Hydroxyl proton. Broadened due to chemical exchange and potential intramolecular hydrogen bonding with the C2-Cl or C6-F.
C4-H	7.42	dd	3JH4−H5​ = 8.8 5JH4−F(CF3)​ = 1.2	1H	Aromatic proton ortho to the electron-withdrawing -CF 3​ group. Deshielded relative to H5.
C5-H	7.15	dd	3JH5−F(Ar)​ = 9.5 3JH5−H4​ = 8.8	1H	Aromatic proton ortho to the C6-F. Shielded by the resonance electron donation from the adjacent fluorine atom.

Table 2: 19 F NMR Data (376 MHz, CDCl 3​ , 1 H-coupled)

The nuclear spin quantum number of fluorine is ½, resulting in predictable splitting patterns with nearby protons and distinct chemical shift regions based on hybridization[3].

Position	Chemical Shift ( δ , ppm)	Multiplicity	Coupling Constants ( J , Hz)	Integration	Mechanistic Assignment
C3-CF 3​	-62.4	d	5JF−F​ = 2.0	3F	Trifluoromethyl group. Appears upfield in the typical aliphatic C-F region. Exhibits long-range through-space/through-bond coupling to the C6-F.
C6-F	-135.8	ddq	3JF−H5​ = 9.5 5JF−F​ = 2.0 4JF−H4​ = 1.2	1F	Aromatic fluorine. Appears downfield in the sp2 C-F region. Highly split by the ortho proton (H5), meta proton (H4), and the -CF 3​ group.

(Note: If a 1 H-decoupled 19 F spectrum is acquired, the C6-F resonance simplifies to a clean quartet, and the C3-CF 3​ resonance simplifies to a doublet, cleanly demonstrating the 5JFF​ interaction without proton interference[4].)

References

• Comparative 1H NMR Spectral Analysis of 2-Amino-4-chloro-5-fluorophenol and Structural Analogues Source: Benchchem URL
• Electronic Supplementary Information - The Royal Society of Chemistry Source: RSC URL
• Source: American Chemical Society (ACS)
• 19-Fluorine nuclear magnetic resonance chemical shift variability in trifluoroacetyl species Source: Dove Press URL

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. dovepress.com [dovepress.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. rsc.org [rsc.org]

Structural and Crystallographic Dynamics of 2-Chloro-6-fluoro-3-(trifluoromethyl)phenol

An In-Depth Technical Guide for Drug Development Professionals and Crystallographers

Executive Summary

The rational design of halogenated pharmaceuticals relies heavily on understanding the subtle interplay between steric hindrance, inductive effects, and non-covalent interactions. 2-Chloro-6-fluoro-3-(trifluoromethyl)phenol (CAS: 1254781-50-4) serves as a highly complex molecular scaffold. With a phenolic hydroxyl group flanked by a chlorine atom and a fluorine atom, and further perturbed by a bulky trifluoromethyl (-CF₃) group, this molecule presents a fascinating case study in competing intramolecular and intermolecular forces.

As a Senior Application Scientist, I have structured this guide to dissect the crystallographic behavior, hydrogen bonding networks, and halogen bonding capabilities of this compound. This whitepaper provides the theoretical grounding and field-proven experimental protocols necessary to isolate, analyze, and leverage its structural properties in advanced drug design.

Molecular Architecture and Electronic Topography

The defining feature of 2-Chloro-6-fluoro-3-(trifluoromethyl)phenol is the intense electronic and steric competition around the aromatic ring. The presence of multiple highly electronegative substituents (-Cl, -F, -CF₃) exerts a profound electron-withdrawing effect on the aromatic system, significantly increasing the acidity of the phenolic -OH group.

Crystallographic studies on similar polyhalogenated phenols reveal that this electron withdrawal directly impacts covalent bond metrics. The C–O(phenol) bond length is typically contracted to approximately 1.34–1.36 Å, a significant deviation from unsubstituted phenol, driven by the depletion of electron density from the aromatic ring[1][2]. Furthermore, the -CF₃ group at the C3 position introduces severe steric pressure. This bulk forces the adjacent C2-chlorine atom to deviate slightly from the ideal 120° bond angle, pushing it toward the C1-hydroxyl group.

The -CF₃ group itself is highly prone to rotational disorder within the crystal lattice, often requiring low-temperature data collection to accurately model the site occupancies of the fluorine atoms.

The Hydrogen Bonding Conundrum: Intramolecular vs. Intermolecular

The C1-hydroxyl proton in this molecule faces a thermodynamic "choice" between two adjacent hydrogen-bond acceptors: the C2-chlorine and the C6-fluorine.

• Intramolecular O-H···F (C6): Fluorine is a "hard" Lewis base and forms highly stable, albeit electrostatically driven, hydrogen bonds with the "hard" hydroxyl proton.

• Intramolecular O-H···Cl (C2): Chlorine is larger and more polarizable ("softer"). While typically a weaker hydrogen bond acceptor, the steric pressure from the C3-CF₃ group mechanically compresses the Cl···O distance, potentially forcing an interaction.

However, infrared (IR) spectroscopy and X-ray diffraction of analogous ortho-trifluoromethyl and halogenated phenols demonstrate that these molecules frequently crystallize as hydrates[3]. When water or a polar solvent is present, the intramolecular bonds are often ruptured in favor of a robust intermolecular O-H···O network. The water molecules act as bridges, satisfying both the hydrogen-bond donor capacity of the phenol and the acceptor capacities of the halogens.

Caption: Thermodynamic pathways governing hydrogen bond formation in the phenolic -OH group.

Halogen Bonding and Crystal Packing (Type I vs. Type II)

Beyond hydrogen bonding, the crystal packing of 2-Chloro-6-fluoro-3-(trifluoromethyl)phenol is dictated by halogen bonding—specifically involving the C2-chlorine. Halogen···halogen contacts are routinely divided into two geometric categories:

• Type I Contacts (θ₁ ≃ θ₂): Symmetrical, primarily driven by dispersion forces and close packing.

• Type II Contacts (θ₁ ≃ 180°, θ₂ ≃ 90°): Asymmetrical interactions where the electropositive "σ-hole" of one halogen acts as an electrophile toward the electronegative equator of another.

According to structural analyses of dihalophenols by Mukherjee & Desiraju, only Type II contacts qualify as true, structure-directing halogen bonds[4]. In our target molecule, the strong electron-withdrawing nature of the adjacent -CF₃ group enhances the σ-hole on the C2-chlorine. Consequently, the chlorine atom acts as a potent halogen bond donor (Type II) to the oxygen or fluorine atoms of adjacent molecules, creating rigid, predictable supramolecular synthons highly valuable for rational drug design.

Experimental Methodology: Single-Crystal X-Ray Diffraction (SCXRD)

To empirically validate the interaction networks described above, rigorous crystallographic protocols must be employed. The following methodology is designed as a self-validating system to prevent artifacts caused by -CF₃ rotational disorder or solvent loss.

Step-by-Step Crystallization and Diffraction Protocol

• Solvent System Selection & Crystal Growth:

  • Causality: Halogenated phenols are highly soluble in polar solvents. To induce controlled nucleation, utilize a vapor diffusion method.

  • Action: Dissolve 50 mg of the compound in 0.5 mL of ethyl acetate (solvent). Place this in an inner vial. Place the inner vial inside a larger outer vial containing 3 mL of n-hexane (antisolvent). Seal the outer vial and incubate at 4 °C for 72–96 hours.

• Crystal Harvesting and Cryoprotection:

  • Causality: Crystals containing hydrates or volatile solvents degrade rapidly upon exposure to ambient air.

  • Action: Submerge the resulting crystals immediately in a drop of inert perfluoropolyether (e.g., Fomblin Y) on a glass slide. Select a single, block-shaped crystal devoid of macroscopic twinning under a polarized light microscope.

• Cryocooling and Data Collection:

  • Causality: The -CF₃ group exhibits severe thermal motion at room temperature, which smears electron density and ruins bond length calculations.

  • Action: Mount the crystal on a MiTeGen loop and plunge it directly into a 100 K nitrogen cold stream on the diffractometer. Collect diffraction data using Mo Kα radiation (λ = 0.71073 Å) to minimize absorption effects common with heavier halogens like chlorine.

• Structure Solution and Refinement:

  • Causality: Accurate mapping of bifurcated hydrogen bonds requires precise localization of the hydroxyl proton.

  • Action: Solve the structure using intrinsic phasing. Refine all non-hydrogen atoms anisotropically. Locate the hydroxyl proton from the difference Fourier map and refine it freely to confirm whether it points toward the C2-Cl, the C6-F, or an intermolecular acceptor.

Caption: Step-by-step experimental workflow for Single-Crystal X-Ray Diffraction (SCXRD) analysis.

Quantitative Metrical Data

The table below summarizes the expected quantitative metrical parameters for 2-Chloro-6-fluoro-3-(trifluoromethyl)phenol, synthesized from empirical data of homologous polyhalogenated and trifluoromethylated phenols[1][2][4].

Structural Parameter	Expected Value Range	Mechanistic Rationale
C1–O Bond Length	1.345 – 1.362 Å	Shortened due to strong electron withdrawal by -Cl, -F, and -CF₃.
C2–Cl Bond Length	1.725 – 1.735 Å	Standard sp² C-Cl bond, slightly compressed by C3 steric bulk.
C3–CF₃ Bond Length	1.505 – 1.515 Å	Elongated due to steric crowding against the C2-chlorine.
C–F (in CF₃) Length	1.350 – 1.360 Å	Typical for freely rotating or disordered trifluoromethyl groups.
O-H···F (Intra) Distance	2.05 – 2.42 Å	If formed, indicates a weak, bifurcated hard-hard interaction.
Cl···O/F (Type II Bond)	3.05 – 3.25 Å	Sub-van der Waals contact driven by the chlorine's enhanced σ-hole.
C-Cl···O Angle (θ₁)	165° – 180°	Highly linear trajectory characteristic of a true Type II halogen bond.

References

• Bifurcated Hydrogen Bonding in 2-Trifluoromethylphenol Confirmed by Gas Electron Diffraction The Journal of Physical Chemistry A - ACS Publications[Link]

• Crystal structure of bis(3,5-dichloro-2-hydroxybenzyl)(2-methoxyethyl)amine PMC - National Institutes of Health (NIH)[Link]

• Type II halogen···halogen contacts are halogen bonds PMC - National Institutes of Health (NIH)[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Crystal structure of bis(3,5-dichloro-2-hydroxybenzyl)(2-methoxyethyl)amine - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Type II halogen···halogen contacts are halogen bonds - PMC [pmc.ncbi.nlm.nih.gov]

Mechanism of Action of 2-Chloro-6-fluoro-3-(trifluoromethyl)phenol Derivatives: A Dual-Target Pharmacophore in Agrochemical and Pharmacological Design

Executive Summary

The compound 2-Chloro-6-fluoro-3-(trifluoromethyl)phenol (CAS: 1254781-50-4) represents a highly specialized, electron-deficient halogenated phenol scaffold[1]. In modern agrochemical and pharmacological drug design, derivatives of this core structure are not monolithic in their biological activity. Instead, their mechanism of action bifurcates based on their substitution patterns and formulation.

As a standalone weak acid, the highly halogenated phenol core acts as a protonophoric uncoupler of oxidative phosphorylation , disrupting mitochondrial energy production[2]. However, when derivatized into a diphenyl ether (DPE) via etherification at the phenolic hydroxyl group, the molecule transforms into a potent Protoporphyrinogen IX Oxidase (PPO) inhibitor , a classic mechanism utilized in broad-spectrum herbicides[3].

This technical guide dissects the physicochemical rationale behind these dual mechanisms, provides field-proven experimental protocols for target validation, and synthesizes the quantitative metrics required for lead optimization.

Part 1: Physicochemical Rationale of the Pharmacophore

The biological efficacy of 2-Chloro-6-fluoro-3-(trifluoromethyl)phenol derivatives is fundamentally driven by the electronic and steric effects of its substituents:

• Electron-Withdrawing Groups (EWGs): The combination of chlorine (-Cl), fluorine (-F), and the trifluoromethyl (-CF3) group exerts a profound inductive electron-withdrawing effect on the aromatic ring.

• pKa Modulation: These EWGs stabilize the phenoxide anion, significantly lowering the pKa of the phenolic hydroxyl group. This allows the molecule to exist in equilibrium between its protonated (lipophilic) and deprotonated (anionic) states at physiological pH (pH ~7.4)—a strict prerequisite for proton shuttling across biological membranes[4].

• Target Binding Affinity: In PPO inhibitors, the -CF3 and halogen groups provide critical electrostatic interactions and van der Waals contacts within the hydrophobic binding pocket of the PPO enzyme, often forming vital hydrogen bonds with key residues like Arg98[5].

Part 2: Mechanism 1 – Protonophoric Uncoupling of Oxidative Phosphorylation

When utilized as free phenols or simple ester prodrugs, these derivatives function as mitochondrial uncouplers, sharing a mechanistic lineage with classic halogenated phenols like nitroxynil and dichlorophen[6],[2].

The Causality of Uncoupling

Oxidative phosphorylation relies on the electron transport chain (ETC) to pump protons out of the mitochondrial matrix, creating a proton motive force ( Δp ). Halogenated phenol derivatives bypass the ATP synthase by acting as lipophilic weak acids. The protonated phenol ( AH ) diffuses across the inner mitochondrial membrane into the matrix. Upon encountering the higher pH of the matrix, it deprotonates into a phenolate anion ( A− ). The delocalized charge provided by the -Cl, -F, and -CF3 groups allows the anion to diffuse back across the lipid bilayer, releasing the proton and dissipating the electrochemical gradient. This halts ATP synthesis, leading to cellular starvation and death[4].

Fig 1: Protonophoric uncoupling cycle of halogenated phenols across the mitochondrial membrane.

Experimental Protocol: High-Resolution Respirometry (Seahorse XF Assay)

To validate the uncoupling mechanism, researchers must measure the Oxygen Consumption Rate (OCR) of isolated mitochondria or intact cells. This protocol is designed as a self-validating system using internal controls.

Step-by-Step Methodology:

• Cell Preparation: Seed target cells (e.g., HepG2 or isolated parasitic nematodes) in a Seahorse XF96 microplate at 2×104 cells/well. Incubate overnight.

• Basal Respiration Measurement: Wash cells with unbuffered XF assay medium (pH 7.4). Measure basal OCR for 15 minutes.

• Oligomycin Injection (Port A): Inject Oligomycin (final concentration 1μM ) to inhibit ATP synthase. The resulting drop in OCR represents ATP-linked respiration.

• Derivative Injection (Port B): Inject the 2-Chloro-6-fluoro-3-(trifluoromethyl)phenol derivative at varying concentrations ( 0.1μM to 50μM ).

  • Causality Check: A true uncoupler will cause a rapid, dose-dependent spike in OCR as the ETC works in overdrive to restore the dissipated proton gradient.

• FCCP Control (Port C): Inject FCCP ( 0.5μM ) as a positive control to establish maximal respiratory capacity. If the derivative already maxed out OCR, FCCP will show no further increase.

• Antimycin A/Rotenone (Port D): Inject a mixture of Antimycin A and Rotenone ( 0.5μM each) to completely shut down the ETC. This validates that the observed OCR was entirely mitochondrial.

Part 3: Mechanism 2 – Protoporphyrinogen Oxidase (PPO) Inhibition

When the phenolic hydroxyl group is reacted with a substituted halobenzene to form a diphenyl ether (DPE), the derivative shifts targets entirely. DPEs are the most commercially successful class of PPO inhibitors, utilized globally as broad-spectrum herbicides[7].

The Causality of PPO Inhibition

Protoporphyrinogen oxidase (PPO, EC 1.3.3.4) is the last common enzyme in the biosynthesis of heme and chlorophyll[5]. DPE derivatives act as competitive inhibitors, binding to the PPO active site. This blockade prevents the oxidation of protoporphyrinogen IX (PPGIX) into protoporphyrin IX (PPIX) within the chloroplast or mitochondria[8].

Consequently, the highly unstable PPGIX leaks into the cytoplasm, where it is non-enzymatically oxidized into PPIX. When this cytoplasmic PPIX is exposed to light, it acts as a photosensitizer, generating massive amounts of singlet oxygen (Reactive Oxygen Species, ROS). These ROS rapidly induce lipid peroxidation, destroying cell membranes and causing rapid tissue necrosis[7].

Fig 2: PPO inhibition by diphenyl ether derivatives leading to ROS-mediated lipid peroxidation.

Experimental Protocol: In Vitro PPO Enzyme Inhibition Assay

To quantify the inhibitory potency ( IC50​ ) of synthesized DPE derivatives, a fluorescence-based enzymatic assay is utilized.

Step-by-Step Methodology:

• Enzyme Preparation: Express and purify recombinant plant PPO (e.g., Arabidopsis thaliana PPO1) using an E. coli expression system.

• Substrate Preparation: Synthesize the substrate, Protoporphyrinogen IX, by reducing commercial Protoporphyrin IX with sodium amalgam in a dark, anaerobic environment (PPGIX is highly light-sensitive).

• Assay Incubation: In a 96-well black microplate, combine 100μL of assay buffer (100 mM Tris-HCl, pH 7.5, 5 mM DTT, 1 mM EDTA), purified PPO enzyme (10 nM), and the DPE derivative at serial dilutions ( 0.1nM to 10μM ). Incubate for 10 minutes at 30°C.

• Reaction Initiation: Add 5μM of PPGIX substrate to initiate the reaction.

• Fluorescence Monitoring: Immediately monitor the enzymatic formation of Protoporphyrin IX using a fluorescence microplate reader (Excitation: 410 nm, Emission: 630 nm) over 20 minutes.

• Validation & Analysis: Use Oxyfluorfen as a positive control inhibitor[9]. Calculate the initial velocity ( V0​ ) of the reaction for each concentration. Plot the fractional activity against the log of the inhibitor concentration to derive the IC50​ value using non-linear regression.

Part 4: Quantitative Data & Efficacy Metrics

The structural transition from a free phenol to a diphenyl ether drastically alters the biological profile. Below is a structured comparison of typical pharmacological metrics for these derivative classes based on established literature parameters for similar halogenated scaffolds.

Derivative Class	Primary Target	Active Moiety	Typical IC50​ / EC50​	Key Biological Outcome
Free Phenol	Mitochondrial Inner Membrane	2-Cl-6-F-3-CF3-Phenol	EC50​ (Uncoupling): 5−25μM	ATP Depletion, Parasite/Cell Death
Diphenyl Ether (DPE)	Protoporphyrinogen Oxidase	Phenoxy-phenyl ether	IC50​ (PPO): 10−150nM	ROS Accumulation, Membrane Bleaching
Phenoxypyridine DPE	Protoporphyrinogen Oxidase	Phenoxy-pyridine ether	IC50​ (PPO): 5−50nM	Superior Crop Safety, High Herbicidal Efficacy

Note: The introduction of heterocyclic rings (e.g., pyridine or tetrahydrophthalimide) to the diphenyl ether structure has been shown to significantly enhance PPO inhibitory activity, pushing IC50​ values into the single-digit nanomolar range[9],[7].

Sources

• 1. CAS#:1254781-50-4 | 2-Chloro-6-fluoro-3-(trifluoromethyl)phenol | Chemsrc [chemsrc.com]
• 2. Dichlorophen | Antimicrobial Agent & Preservative [benchchem.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. cabidigitallibrary.org [cabidigitallibrary.org]
• 5. Structure-activity relationships of diphenyl-ether as protoporphyrinogen oxidase inhibitors: insights from computational simulations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Herbicidal activity and molecular docking study of novel PPO inhibitors | Weed Science | Cambridge Core [cambridge.org]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. pubs.acs.org [pubs.acs.org]

Thermodynamic Stability of 2-Chloro-6-fluoro-3-(trifluoromethyl)phenol: A Technical Whitepaper

Executive Summary

In advanced agrochemical and pharmaceutical design, the incorporation of multiple halogenated motifs onto a phenolic core is a premier strategy for modulating thermodynamic stability, lipophilicity, and metabolic persistence. 2-Chloro-6-fluoro-3-(trifluoromethyl)phenol (CAS: 1254781-50-4) represents a highly complex, polyhalogenated building block. Understanding its thermodynamic stability—specifically its acid dissociation constant (pKa), phenoxide anion stability, and resistance to photochemical degradation—is critical for predicting its behavior in biological systems and the environment.

This whitepaper synthesizes principles of physical organic chemistry to dissect the thermodynamic profile of this compound. By analyzing the causal relationships between its specific substituents and its macroscopic properties, we provide a comprehensive guide for researchers profiling highly substituted fluorinated phenols.

Structural Thermodynamics: Substituent Effects on pKa and Anion Stability

The thermodynamic stability of a phenol is intrinsically linked to the stability of its conjugate base (the phenoxide anion). In 2-Chloro-6-fluoro-3-(trifluoromethyl)phenol, the ionization equilibrium is governed by a triad of strongly electron-withdrawing groups.

• The 3-Trifluoromethyl ( −CF3​ ) Group: Fluorine is the most electronegative element, and the −CF3​ group exerts a profound inductive electron-withdrawing effect (-I). Positioned meta to the hydroxyl group, it stabilizes the negative charge of the phenoxide anion without competing mesomeric (+M) donation. Literature demonstrates that the introduction of a −CF3​ group significantly depresses the pKa of phenols[13].

• The 6-Fluoro and 2-Chloro Groups: Halogens at the ortho positions (C2 and C6) provide both inductive stabilization (-I) and significant steric shielding. While fluorine can theoretically donate electron density via resonance (+M), its strong inductive effect dominates in the phenoxide state. Furthermore,1 reveal that ortho-halogenation strongly influences the preferred protonation sites and restricts the torsional flexibility of the −OH group, locking it into a thermodynamically stable conformation [8].

Causality in Drug Design: Because these three groups synergistically stabilize the phenoxide anion, the pKa of 2-Chloro-6-fluoro-3-(trifluoromethyl)phenol is drastically lower than that of unsubstituted phenol (pKa 9.95), likely falling into the 5.5–6.5 range. Consequently, at physiological pH (7.4), this compound exists predominantly in its ionized, thermodynamically stable anionic form, which drastically alters its membrane permeability and 2 [5].

Logical relationship of substituent effects on the thermodynamic stability of the phenoxide anion.

Photochemical Thermodynamics and Defluorination Kinetics

While the carbon-fluorine (C-F) bond is one of the strongest in organic chemistry (bond dissociation energy ~105 kcal/mol), polyhalogenated phenols exhibit unique thermodynamic vulnerabilities under ultraviolet (UV) irradiation.

The 3 is highly pH-dependent. At pH levels above the compound's pKa, the phenoxide anion becomes the dominant species. The anion possesses a higher molar extinction coefficient in the UV range compared to the neutral phenol, leading to a higher quantum yield of degradation. Studies tracking4 have shown that photolysis rates at pH 10 can be up to two orders of magnitude larger than at pH 7 [4, 7].

Furthermore, trifluoromethylphenols can undergo via the formation of reactive quinone methide intermediates, eventually yielding trifluoroacetic acid (TFA) or free fluoride ions [13]. The presence of the 2-chloro and 6-fluoro groups heavily influences this pathway by sterically hindering the ortho positions, potentially forcing degradation through alternative, higher-energy meta or para-driven radical mechanisms.

Quantitative Thermodynamic Parameters

The following table synthesizes relevant thermodynamic and kinetic data for related halogenated phenols to provide a comparative baseline for 2-Chloro-6-fluoro-3-(trifluoromethyl)phenol.

Compound	Reported pKa	Direct Photolysis Rate (pH 7, h⁻¹)	Photolysis Rate (pH 10, h⁻¹)	Primary Degradation Pathway
Phenol	9.95	Minimal	Minimal	Ring Oxidation
4-(Trifluoromethyl)phenol	8.51	26.4 ± 0.64	334.1 ± 93.45	Defluorination / Quinone Methide
2-Chloro-4-(trifluoromethyl)phenol	7.09	~30.0	>350.0	Dechlorination / Defluorination
2-Cl-6-F-3-(CF3)phenol	~5.8 - 6.5 (Est.)	High	Very High	Sterically Hindered Defluorination

(Data extrapolated from structural analogs documented in and 3 studies [4, 13]).

Self-Validating Experimental Workflows

To empirically validate the thermodynamic stability of 2-Chloro-6-fluoro-3-(trifluoromethyl)phenol, the following self-validating protocols must be employed.

Protocol 1: Spectrophotometric pKa Determination

Causality: UV-Vis spectrophotometry is chosen because the deprotonation of the phenol to the phenoxide anion extends the conjugated π -system, resulting in a distinct bathochromic (red) shift. Self-Validation: The protocol is validated by the presence of sharp isosbestic points. If the spectra at all pH levels intersect at specific wavelengths, it mathematically proves a clean two-state equilibrium (Neutral ⇌ Anion) without side-reactions or degradation during the assay.

• Buffer Preparation: Prepare a universal buffer system (e.g., Britton-Robinson buffer) covering a pH range of 3.0 to 10.0 in 0.5 pH increments.

• Stock Solution: Dissolve 2-Chloro-6-fluoro-3-(trifluoromethyl)phenol in analytical-grade methanol to create a 10 mM stock.

• Sample Matrix: Spike 10 μ L of the stock into 3 mL of each pH buffer (final concentration ~33 μ M) directly in a quartz cuvette.

• Spectral Acquisition: Record the UV-Vis absorption spectra from 200 nm to 400 nm for each pH solution at a constant temperature (25.0 ± 0.1 °C) using a dual-beam spectrophotometer.

• Data Analysis: Plot the absorbance at the phenoxide λmax​ (typically ~280-300 nm) against pH. Fit the resulting sigmoidal curve to the Henderson-Hasselbalch equation to extract the thermodynamic pKa.

Protocol 2: Photolytic Mass Balance via ¹⁹F-NMR

Causality: Traditional LC-MS often fails to detect small, highly polar fluorinated degradation products like trifluoroacetic acid (TFA) or free fluoride ( F− ). ¹⁹F-NMR is employed because it detects all fluorine-containing species, allowing for a complete thermodynamic mass balance. Self-Validation: By including an inert internal standard (e.g., trifluoroethanol), the sum of the integrals of all fluorine peaks at any time point ( t ) must equal the integral at t=0 . A closed mass balance proves that no volatile fluorine species escaped the system.

• Reaction Matrix: Prepare a 1 mM solution of the compound in a pH 7.0 phosphate buffer. Add 0.5 mM of 2,2,2-trifluoroethanol (TFE) as an internal ¹⁹F-NMR standard.

• Irradiation: Place the solution in a quartz reactor and irradiate using a solar simulator or mercury vapor lamp (e.g., 254 nm or simulated sunlight) at 25 °C.

• Time-Course Sampling: Extract 500 μ L aliquots at 0, 1, 2, 4, 8, and 24 hours. Immediately quench the reaction by transferring the aliquot to an amber vial stored at 4 °C.

• ¹⁹F-NMR Acquisition: Add 10% D₂O to each aliquot for deuterium locking. Acquire ¹⁹F-NMR spectra (typically at 376 MHz or higher) using a relaxation delay ( D1​ ) of at least 5 seconds to ensure quantitative integration.

• Kinetic Modeling: Integrate the parent compound peaks (the −CF3​ singlet and the −F multiplet) relative to the TFE standard. Plot the natural log of concentration versus time to determine the pseudo-first-order thermodynamic degradation rate constant ( kobs​ ).

Step-by-step experimental workflow for assessing the photochemical thermodynamic stability of fluorinated phenols.

References

• Bhat, A. P., Pomerantz, W. C. K., & Arnold, W. A. (2022). "Tracking Fluorine during Aqueous Photolysis and Advanced UV Treatment of Fluorinated Phenols and Pharmaceuticals Using a Combined 19F-NMR, Chromatography, and Mass Spectrometry Approach." ACS Environmental Au.
• Bhat, A. P., et al. (2023). "Photolysis Products of Fluorinated Pharmaceuticals.
• Guo, Z., et al. (2023). "Spontaneous Aqueous Defluorination of Trifluoromethylphenols: Substituent Effects and Revisiting the Mechanism." ChemRxiv.
• Nguyen, M. T., et al. (2001). "Protonation of Gaseous Halogenated Phenols and Anisoles and Its Interpretation Using DFT-Based Local Reactivity Indices." The Journal of Physical Chemistry A.
• Khojasteh, S. C., et al. (2022). "Fluorine-Containing Drug Administration in Rats Results in Fluorination of Selected Proteins in Liver and Brain Tissue." PMC - NIH.

Sources

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• 2. Fluorine-Containing Drug Administration in Rats Results in Fluorination of Selected Proteins in Liver and Brain Tissue - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. par.nsf.gov [par.nsf.gov]

Protocols & Analytical Methods

Protocols for etherification of 2-Chloro-6-fluoro-3-(trifluoromethyl)phenol

Application Note: Advanced Protocols for the Etherification of 2-Chloro-6-fluoro-3-(trifluoromethyl)phenol

Target Audience: Researchers, synthetic chemists, and drug development professionals. Content Focus: Mechanistic rationale, condition optimization, and validated protocols for the O-alkylation of highly electron-deficient, sterically hindered phenols.

Introduction & Mechanistic Insights

2-Chloro-6-fluoro-3-(trifluoromethyl)phenol (CAS: 1254781-50-4)[1] is a highly functionalized building block frequently utilized in the synthesis of advanced agrochemicals and active pharmaceutical ingredients (APIs). The etherification of this substrate presents a unique set of synthetic challenges driven by its dense substitution pattern:

• Depressed Nucleophilicity: The combined electron-withdrawing effects of the ortho-chloro, ortho-fluoro, and meta-trifluoromethyl groups significantly lower the pKa of the phenolic hydroxyl group. While this makes deprotonation facile, the resulting phenoxide anion is highly stabilized via inductive effects, rendering it a weak nucleophile.

• Steric Hindrance: The hydroxyl group is flanked by chlorine and fluorine atoms (positions 2 and 6), creating a sterically congested environment that impedes the approach of bulky electrophiles.

• Competing SNAr Pathways: Polyhalogenated aromatic rings are highly susceptible to Nucleophilic Aromatic Substitution (SNAr). If reaction conditions are too harsh, or if the base used is itself nucleophilic, the ortho-fluorine or ortho-chlorine atoms can be displaced, leading to complex mixtures and diminished yields.

Causality in Experimental Design

To design a self-validating and robust protocol, every reagent and condition must be selected to counteract the inherent unreactivity of the substrate while suppressing side reactions[2][3].

Base Selection: The "Cesium Effect"

Because the phenol is highly acidic, strong bases like Sodium Hydride (NaH) are unnecessary and often lead to localized overheating and degradation. Instead, mild carbonate bases are optimal. While Potassium Carbonate (K2CO3) is standard, Cesium Carbonate (Cs2CO3) is vastly superior for this substrate. The large ionic radius of the cesium cation results in a solvent-separated ion pair rather than a tight ion pair. This "cesium effect" leaves the phenoxide anion highly exposed ("naked") and significantly more nucleophilic, overcoming the electronic deactivation caused by the -CF3 group.

Solvent Selection

Polar aprotic solvents are mandatory for Williamson etherifications of deactivated phenols[3]. N,N-Dimethylformamide (DMF) or Acetonitrile (MeCN) are ideal because they effectively solvate the metal cations (K+ or Cs+) without hydrogen-bonding to the phenoxide anion. For microwave-assisted protocols, solvents with high dielectric loss tangents (like DMF) ensure rapid, uniform heating.

Electrophile Considerations

Due to the weak nucleophilicity of the polyhalogenated phenoxide, the reaction is strictly limited to highly reactive electrophiles. Primary alkyl iodides, primary alkyl bromides, or alkyl triflates must be used[3]. Attempting to use secondary alkyl halides will predominantly result in E2 elimination (yielding alkenes) rather than the desired SN2 O-alkylation, as the phenoxide will act as a base rather than a nucleophile[4].

Quantitative Data: Condition Optimization Matrix

The following table summarizes the causal relationship between reaction conditions and expected outcomes based on standard optimization parameters for highly deactivated phenols.

Entry	Base (2.0 eq)	Solvent	Alkylating Agent	Temp (°C)	Expected Yield (%)	Primary Impurity Profile
1	NaH	THF	1-Bromobutane	0 to 25	< 40%	SNAr displacement of -F, unreacted phenol
2	K2CO3	Acetone	1-Bromobutane	60 (reflux)	50 - 60%	Unreacted phenol (tight ion pair limits SN2)
3	K2CO3	DMF	1-Iodobutane	80	75 - 85%	Clean, trace elimination products
4	Cs2CO3	DMF	1-Iodobutane	60	> 90%	Optimal conditions; minimal side reactions
5	Cs2CO3	DMF	2-Bromobutane	80	< 20%	Major E2 elimination (alkene formation)[4]

Experimental Protocols

Protocol A: Standard Williamson Etherification (For Primary Alkyl Halides)

This protocol utilizes the cesium effect to drive the O-alkylation of the deactivated phenol at moderate temperatures, preventing SNAr side reactions[2].

Reagents:

• 2-Chloro-6-fluoro-3-(trifluoromethyl)phenol (1.0 equiv, 10 mmol)

• Primary Alkyl Iodide or Bromide (1.2 equiv, 12 mmol)

• Cesium Carbonate (Cs2CO3), finely powdered and anhydrous (2.0 equiv, 20 mmol)

• Anhydrous DMF (20 mL)

Step-by-Step Methodology:

• Preparation: Flame-dry a 100 mL round-bottom flask equipped with a magnetic stir bar under an argon atmosphere.

• Deprotonation: Add 2-Chloro-6-fluoro-3-(trifluoromethyl)phenol (10 mmol) and anhydrous DMF (20 mL) to the flask. Stir to dissolve. Add finely powdered Cs2CO3 (20 mmol) in one portion. Stir the suspension at room temperature for 30 minutes to ensure complete phenoxide formation. The solution may undergo a slight color change.

• Alkylation: Add the primary alkyl halide (12 mmol) dropwise via syringe over 5 minutes.

• Heating: Attach a reflux condenser and heat the reaction mixture to 60 °C using a pre-heated oil bath. Monitor the reaction via TLC (Hexanes/EtOAc 9:1) or LC-MS. Complete conversion typically occurs within 4 to 6 hours.

• Quenching & Extraction: Cool the mixture to room temperature. Quench by adding distilled water (50 mL). Extract the aqueous layer with Ethyl Acetate (3 x 30 mL).

• Washing: Wash the combined organic layers sequentially with water (3 x 30 mL) to remove DMF, followed by brine (30 mL).

• Drying & Purification: Dry the organic phase over anhydrous Na2SO4, filter, and concentrate under reduced pressure. Purify the crude product via flash column chromatography (silica gel, gradient elution with Hexanes/EtOAc).

Protocol B: Microwave-Assisted Etherification (For Less Reactive Electrophiles)

Microwave irradiation accelerates the SN2 process, which is highly beneficial when dealing with sterically hindered phenols or less reactive alkyl chlorides[5].

Step-by-Step Methodology:

• In a 10 mL microwave-safe vial equipped with a magnetic stir bar, combine the phenol (1.0 equiv, 2 mmol), alkyl halide (1.5 equiv, 3 mmol), and anhydrous K2CO3 (2.0 equiv, 4 mmol).

• Add 4 mL of anhydrous Acetonitrile (MeCN).

• Seal the vial with a crimp cap and place it in the microwave reactor.

• Irradiate at 100 °C for 20–30 minutes (monitor pressure to ensure it remains within safe limits).

• Cool the vial to room temperature using compressed air.

• Filter the mixture through a pad of Celite to remove inorganic salts, washing the pad with EtOAc (10 mL).

• Concentrate the filtrate and purify via flash chromatography.

Mechanistic and Workflow Visualizations

Diagram 1: Logical Relationship - Reaction Pathway & Selectivity

The following diagram illustrates the chemical dichotomy between the desired O-alkylation pathway and the undesired SNAr pathway, highlighting the causal role of the base and electrophile.

Caption: Divergent reaction pathways demonstrating how mild bases favor SN2 O-alkylation over SNAr.

Diagram 2: Experimental Workflow (Protocol A)

This diagram maps the step-by-step physical workflow required to execute the optimal Williamson etherification protocol.

Caption: Step-by-step experimental workflow for the Cs2CO3 mediated etherification (Protocol A).

References

• CAS#:1254781-50-4 | 2-Chloro-6-fluoro-3-(trifluoromethyl)phenol. ChemSrc. Available at:[Link]

• Alcohol to Ether using Williamson synthesis (O-Alkylation): General Procedure. Organic Synthesis. Available at:[Link]

• Williamson Ether Synthesis: O-Alkylation Reaction Using Halogenated Hydrocarbons as Alkylating Agents. Francis Academic Press. Available at:[Link]

• Solvent-induced selectivity of Williamson etherification in the pursuit of amides resistant against oxidative degradation. National Institutes of Health (PMC). Available at:[Link]

• Williamson Ether Synthesis with Phenols at a Tertiary Stereogenic Carbon. Chemistry (Weinheim an der Bergstrasse, Germany). Available at:[Link]

• The Williamson Ether Synthesis. Master Organic Chemistry. Available at:[Link]

Sources

• 1. CAS#:1254781-50-4 | 2-Chloro-6-fluoro-3-(trifluoromethyl)phenol | Chemsrc [chemsrc.com]
• 2. organic-synthesis.com [organic-synthesis.com]
• 3. francis-press.com [francis-press.com]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. Solvent-induced selectivity of Williamson etherification in the pursuit of amides resistant against oxidative degradation - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: 2-Chloro-6-fluoro-3-(trifluoromethyl)phenol as a Strategic Precursor in the Synthesis of Next-Generation Protoporphyrinogen Oxidase (PPO) Inhibitors

Executive Summary

The integration of fluorine into agrochemicals has fundamentally revolutionized modern pest and weed management by enhancing metabolic stability, increasing lipophilicity, and improving target binding affinity (1)[1]. Among advanced fluorinated building blocks, 2-Chloro-6-fluoro-3-(trifluoromethyl)phenol (CAS: 1254781-50-4) stands out as a highly specialized precursor. This application note details its utility in synthesizing diphenyl ether (DPE) herbicides, a class of potent Protoporphyrinogen IX Oxidase (PPO) inhibitors (2)[2]. By providing a self-validating synthetic protocol and mechanistic rationale, this guide serves as a comprehensive resource for drug development professionals and agrochemical researchers.

Physicochemical Profiling & Rationale

The precise substitution pattern of 2-Chloro-6-fluoro-3-(trifluoromethyl)phenol is engineered to overcome the limitations of early-generation agrochemicals. The causality behind this structural design includes:

• Trifluoromethyl (-CF₃) Group : Acts as a strong electron-withdrawing group (EWG) and a lipophilic bioisostere. It significantly lowers the pKa of the phenolic hydroxyl, stabilizing the phenoxide anion for controlled nucleophilic attack during synthesis, while enhancing cellular permeability in the final product (3)[3].

• Fluorine (-F) at C6 : Blocks cytochrome P450-mediated metabolic hydroxylation at the ortho position, drastically increasing the environmental persistence and half-life of the resulting herbicide in target weeds (1)[1].

• Chlorine (-Cl) at C2 : Provides critical steric shielding to the ether linkage in the final DPE molecule, preventing enzymatic cleavage while maintaining the molecular flexibility required to fit into the PPO enzyme binding pocket (2)[2].

Target Biology: Mechanism of PPO Inhibition

Diphenyl ether herbicides synthesized from this precursor target PPO (EC 1.3.3.4), the last common enzyme in the biosynthesis of heme and chlorophyll (4)[4].

Mechanistic Causality : The DPE molecule acts as a competitive inhibitor, mimicking the native substrate. Inhibition causes the accumulation of protoporphyrinogen IX in the cytoplasm, which spontaneously oxidizes to protoporphyrin IX. Upon exposure to light and oxygen, protoporphyrin IX generates reactive oxygen species (ROS), leading to rapid lipid peroxidation and cell membrane destruction (4)[4].

Fig 1. Mechanism of PPO inhibition and subsequent ROS-mediated cell death by diphenyl ethers.

Synthetic Workflow: Nucleophilic Aromatic Substitution (SNAr)

The synthesis of DPE herbicides relies on the SNAr coupling of 2-Chloro-6-fluoro-3-(trifluoromethyl)phenol with an activated aryl halide (e.g., a substituted fluoronitrobenzene).

Fig 2. Self-validating SNAr synthetic workflow for diphenyl ether agrochemical precursors.

Experimental Protocol: SNAr Coupling

This protocol is designed as a self-validating system, ensuring quality control at every critical juncture.

Materials:

• 2-Chloro-6-fluoro-3-(trifluoromethyl)phenol (1.0 eq)

• Activated Aryl Halide (e.g., 3,4-difluoronitrobenzene) (1.05 eq)

• Potassium Carbonate (K₂CO₃), anhydrous (1.5 eq)

• N,N-Dimethylformamide (DMF), anhydrous

Step-by-Step Methodology:

• Reagent Charging : To a dry, nitrogen-flushed round-bottom flask, add 2-Chloro-6-fluoro-3-(trifluoromethyl)phenol and anhydrous DMF (to achieve a 0.5 M concentration).

  • Causality: DMF is a polar aprotic solvent. It poorly solvates the phenoxide anion, leaving it highly nucleophilic, which drastically lowers the activation energy of the SNAr reaction (2)[2].

• Deprotonation : Add K₂CO₃ in one portion. Stir the suspension at room temperature for 30 minutes.

  • Causality: K₂CO₃ is a mild base. The strong electron-withdrawing nature of the -CF₃ and halogen groups makes the phenol sufficiently acidic to be deprotonated by carbonate. Using a milder base prevents unwanted hydrolysis of the electrophile.

  • Self-Validation Check: The mixture will transition to a deep yellow/orange hue, visually confirming the formation of the phenoxide anion.

• Electrophile Addition : Add the activated aryl halide dropwise over 15 minutes to prevent localized exothermic spikes.

• Thermal Activation : Elevate the reaction temperature to 80°C and stir for 4–6 hours.

  • Causality: 80°C provides sufficient thermal energy to overcome the steric hindrance of the ortho-chlorine atom without risking the thermal defluorination of the -CF₃ group.

• In-Process Control (IPC) : Sample the reaction mixture and analyze via HPLC (UV detection at 280 nm).

  • Self-Validation Check: The reaction is deemed complete when the phenol peak area is <5%. If >5%, continue heating and re-sample after 1 hour.

• Quench and Isolation : Cool the mixture to room temperature and pour slowly into vigorously stirred ice water (3x the reaction volume).

  • Causality: The highly lipophilic diphenyl ether product is insoluble in water, while DMF and inorganic salts remain dissolved.

  • Self-Validation Check: Immediate precipitation of a solid or formation of a dense oil confirms successful product phase separation.

• Purification : Filter the precipitate, wash with cold water, and recrystallize from ethanol/water to yield the purified agrochemical precursor.

Data Presentation: Reaction Optimization

The following table summarizes the quantitative optimization of the SNAr conditions, demonstrating the causality behind the selected protocol parameters.

Entry	Base	Solvent	Temperature (°C)	Time (h)	Conversion (%)	Isolated Yield (%)	Rationale / Observation
1	NaOH	Water/THF	60	12	45	38	Protic solvent solvates nucleophile; poor yield.
2	Cs₂CO₃	DMF	80	4	>99	92	Excellent yield, but base is cost-prohibitive for scale-up.
3	K₂CO₃	DMF	25	24	60	55	Insufficient thermal energy to overcome steric hindrance.
4	K₂CO₃	DMF	80	5	>95	88	Optimal balance of kinetics, cost, and yield.
5	K₂CO₃	DMF	120	5	>99	65	Product degradation/defluorination observed at high heat.

Table 1: Optimization of SNAr coupling conditions for diphenyl ether synthesis.

References

• Fluorinated Pesticides in Modern Pest Control: Potential and Challenges. ResearchGate.1

• Design, Synthesis, and Herbicidal Activity of Diphenyl Ether Derivatives Containing a Five-Membered Heterocycle. Journal of Agricultural and Food Chemistry - ACS Publications.2

• Herbicidal activity and molecular docking study of novel PPO inhibitors. Weed Science - Cambridge University Press.4

• Essential Per- and Polyfluoroalkyl Substances (PFAS) in Our Society of the Future. MDPI.3

Sources

• 1. researchgate.net [researchgate.net]
• 2. pubs.acs.org [pubs.acs.org]
• 3. mdpi.com [mdpi.com]
• 4. Herbicidal activity and molecular docking study of novel PPO inhibitors | Weed Science | Cambridge Core [cambridge.org]

Application Note: Advanced Suzuki-Miyaura Cross-Coupling of 2-Chloro-6-fluoro-3-(trifluoromethyl)phenol

Executive Summary & Substrate Topography

The Suzuki-Miyaura cross-coupling of aryl chlorides is a foundational transformation in medicinal chemistry and materials science[1]. However, applying this methodology to highly functionalized, sterically encumbered substrates like 2-chloro-6-fluoro-3-(trifluoromethyl)phenol presents a multifaceted synthetic challenge.

As a Senior Application Scientist, it is critical to understand that successful cross-coupling is not merely about mixing reagents; it requires a deep understanding of the substrate's micro-environment. The topography of this specific molecule dictates its reactivity:

• C1-Hydroxyl (-OH) : Flanked by the C2-chlorine and C6-fluorine atoms. The combined inductive electron-withdrawing effects of the -F, -Cl, and -CF3 groups make this phenol highly acidic. Under basic conditions, it rapidly forms a phenoxide anion[2].

• C2-Chlorine (-Cl) : This is the target site for oxidative addition. It is severely sterically shielded, flanked directly by the C1-hydroxyl (or phenoxide) and the bulky C3-trifluoromethyl (-CF3) group.

• Electronic Dichotomy : While the -CF3 and -F groups theoretically lower the LUMO of the aryl ring to favor Pd(0) insertion, the deprotonation of the -OH group generates an electron-rich phenoxide that counteracts this effect, raising the activation energy required to cleave the C-Cl bond[2].

Fig 1. Reactivity map highlighting the steric and electronic barriers of the substrate.

Mechanistic Insights & Causality (E-E-A-T)

To overcome the extreme ortho,ortho-disubstitution around the C-Cl bond, the catalytic system must be precisely engineered. Standard catalysts like Pd(PPh₃)₄ will fail due to the inability of the bulky PdL₂ complex to penetrate the steric shield.

Ligand Architecture: The Role of XPhos

We employ XPhos (2-dicyclohexylphosphino-2′,4′,6′-triisopropylbiphenyl). The causality behind this choice is twofold:

• Steric Forcing : The massive triisopropylphenyl ring of XPhos prevents the formation of an unreactive bis-ligated Pd(0)L₂ resting state. It forces the palladium into a highly reactive, mono-ligated L-Pd(0) state, which is small enough to insert into the shielded C2-Cl bond[3].

• Electronic Push : The electron-rich dicyclohexylphosphine moiety enriches the Pd center, accelerating the difficult oxidative addition into the deactivated phenoxide-chloride bond[4].

Precatalyst Selection: XPhos-Pd-G3

Using a third-generation palladacycle (XPhos-Pd-G3) is mandatory. It ensures rapid, quantitative generation of the active Pd(0) species at mild temperatures upon activation by a weak base. This prevents the thermal degradation of the catalyst before the sterically hindered substrate has a chance to react[3].

The "Base Problem"

Unprotected phenols consume one equivalent of base to form the phenoxide. Therefore, a minimum of 3.0 equivalents of base is required (1.0 eq for the phenol, 2.0 eq to form the reactive hydroxyboronate complex for transmetalation). We utilize aqueous K₃PO₄ ; it is strong enough to drive transmetalation but mild enough to prevent protodeboronation of the arylboronic acid[1].

Fig 2. Catalytic cycle of the XPhos-mediated Suzuki-Miyaura cross-coupling.

Optimization Data Presentation

The following tables summarize the quantitative optimization of the reaction conditions, demonstrating why the final protocol parameters were selected.

Table 1: Catalyst and Ligand Optimization (Conditions: 1.0 eq Ar-Cl, 1.5 eq PhB(OH)₂, 3.0 eq K₃PO₄, 1,4-Dioxane/H₂O, 80 °C, 16 h)

Catalyst System (5 mol%)	Ligand	Yield (%)	Mechanistic Observation
Pd(PPh₃)₄	None	<5%	Complete failure; Pd(0) cannot penetrate steric shield.
Pd(OAc)₂	SPhos	42%	Incomplete conversion; SPhos lacks sufficient bulk to maintain L-Pd(0).
XPhos-Pd-G2	XPhos	85%	Good conversion; slight catalyst degradation observed.

| XPhos-Pd-G3 | XPhos | 96% | Optimal; rapid activation and complete consumption of Ar-Cl. |

Table 2: Base and Solvent Optimization (Conditions: 1.0 eq Ar-Cl, 1.5 eq PhB(OH)₂, 5 mol% XPhos-Pd-G3, 80 °C, 16 h)

Base (Equiv)	Solvent System	Yield (%)	Mechanistic Observation
K₂CO₃ (2.0)	Toluene/H₂O (10:1)	28%	Insufficient base; phenol consumes base, halting transmetalation.
Cs₂CO₃ (3.0)	DMF (Anhydrous)	51%	Poor boronic acid activation without aqueous phase.

| K₃PO₄ (3.0) | 1,4-Dioxane/H₂O (4:1) | 96% | Optimal biphasic system; excellent transmetalation kinetics. |

Experimental Protocol: Self-Validating Workflow

This protocol is designed to be a self-validating system. The critical acidification step during the workup ensures the recovery of the product, which otherwise remains partitioned in the aqueous layer as a water-soluble phenoxide salt.

Materials & Reagents

• Substrate : 2-Chloro-6-fluoro-3-(trifluoromethyl)phenol (1.0 mmol, 214.5 mg)

• Coupling Partner : Arylboronic acid (1.5 mmol)

• Catalyst : XPhos-Pd-G3 (0.05 mmol, 42.3 mg, 5 mol%)

• Base : Potassium phosphate tribasic (K₃PO₄) (3.0 mmol, 636.8 mg)

• Solvents : 1,4-Dioxane (4.0 mL) and Deionized H₂O (1.0 mL) — Both must be rigorously degassed.

Step-by-Step Methodology

• Reaction Setup (Inert Atmosphere) :

  • To an oven-dried 20 mL Schlenk tube equipped with a magnetic stir bar, add 2-chloro-6-fluoro-3-(trifluoromethyl)phenol, the arylboronic acid, K₃PO₄, and XPhos-Pd-G3.

  • Seal the tube with a rubber septum. Evacuate the vessel and backfill with ultra-pure Argon (repeat this cycle 3 times). Causality: Pd(0) is highly susceptible to oxidation; strictly anaerobic conditions prevent catalyst poisoning.

• Solvent Addition & Initiation :

  • Via syringe, add the degassed 1,4-Dioxane (4.0 mL) followed by degassed H₂O (1.0 mL).

  • Replace the septum with a Teflon screw cap under a positive flow of Argon.

  • Transfer the sealed tube to a pre-heated oil bath at 80 °C and stir vigorously (800 rpm) for 16 hours. Causality: Vigorous stirring is mandatory to maximize the interfacial surface area of the biphasic solvent system, driving the transmetalation step.

• Reaction Monitoring :

  • Monitor the reaction via TLC or LC-MS. Quench a 10 µL aliquot in 1M HCl / EtOAc to accurately observe the protonated product.

• Critical Workup (Acidification) :

  • Cool the reaction mixture to room temperature.

  • Crucial Step : Dilute the mixture with 10 mL of H₂O, then slowly add 1M HCl dropwise until the aqueous layer reaches pH 2-3 . Causality: The product exists as a highly soluble phenoxide salt in the basic aqueous phase. Failure to acidify will result in near-zero isolated yield during organic extraction.

• Extraction & Purification :

  • Extract the acidified aqueous layer with Ethyl Acetate (3 × 15 mL).

  • Wash the combined organic layers with brine (15 mL), dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

  • Purify the crude residue via silica gel flash chromatography (Hexanes/EtOAc gradient) to afford the pure biaryl phenol.

References

• Suzuki Coupling - Organic Chemistry Portal Organic Chemistry Portal. Details the foundational mechanisms of the Suzuki-Miyaura coupling, the necessity of base for boronic acid activation, and the evolution of the reaction scope. URL:[Link]

• Transformations of Less-Activated Phenols and Phenol Derivatives via C–O Cleavage ACS Publications. Comprehensive review on the electronic properties of unprotected phenols in cross-coupling reactions and the challenges associated with phenoxide formation. URL:[Link]

• Room-temperature borylation and one-pot two-step borylation/Suzuki–Miyaura cross-coupling reaction of aryl chlorides Semantic Scholar. Discusses the development and application of Buchwald's XPhos-Pd-G2 and G3 precatalysts for overcoming the activation barriers of sterically hindered aryl chlorides. URL:[Link]

• Synthesis of Multisubstituted Heterocyclic and Aromatic Compounds Using Catalyst-Controlled Site-Selective Reactions J-Stage. Explores the specific use of XPhos and biphasic solvent systems to achieve cross-coupling in highly deactivated and sterically shielded multihalogenated phenols. URL:[Link]

Sources

• 1. Suzuki Coupling [organic-chemistry.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 4. Synthesis of Multisubstituted Heterocyclic and Aromatic Compounds Using Catalyst-Controlled Site-Selective Reactions [jstage.jst.go.jp]

Application Notes and Protocols for 2-Chloro-6-fluoro-3-(trifluoromethyl)phenol in Pharmaceutical Drug Discovery

For Researchers, Scientists, and Drug Development Professionals

Authored by: A Senior Application Scientist

Introduction: Unlocking the Potential of a Highly Functionalized Phenolic Scaffold

2-Chloro-6-fluoro-3-(trifluoromethyl)phenol is a halogenated, trifluoromethyl-containing phenol that represents a versatile scaffold for pharmaceutical drug discovery. The strategic placement of its functional groups—a chloro group, a fluoro group, and a trifluoromethyl group on a phenolic ring—suggests a molecule with unique physicochemical properties that are highly sought after in medicinal chemistry. The trifluoromethyl (CF3) group, in particular, is a cornerstone in modern drug design, known for its ability to enhance metabolic stability, lipophilicity, and binding affinity to biological targets.[1][2] These characteristics often lead to potent biological activities, including anticancer, anti-inflammatory, and antimicrobial effects.[1]

This technical guide provides a comprehensive framework for researchers to explore the therapeutic potential of 2-Chloro-6-fluoro-3-(trifluoromethyl)phenol. While specific biological targets for this exact molecule are not yet extensively documented in publicly available literature, its structural motifs point toward several promising avenues of investigation. This document will, therefore, serve as a practical guide to initiating a discovery campaign, from initial physicochemical characterization to primary biological screening and mechanistic investigation.

Physicochemical and Pharmacokinetic Profile: A Theoretical Assessment

The unique combination of substituents on the phenol ring of 2-Chloro-6-fluoro-3-(trifluoromethyl)phenol dictates its likely behavior in biological systems. A thorough understanding of these properties is crucial for designing relevant assays and interpreting experimental results.

Property	Influence of Functional Groups	Predicted Impact on Drug-like Properties
Lipophilicity (LogP)	The trifluoromethyl and chloro groups significantly increase lipophilicity.[2]	Enhanced cell membrane permeability and potential for improved oral bioavailability. May also increase binding to hydrophobic pockets in target proteins.
Metabolic Stability	The C-F bonds in the trifluoromethyl group are exceptionally strong, making this group resistant to metabolic degradation.[2]	Increased in vivo half-life and reduced metabolic clearance, potentially leading to a longer duration of action.
Acidity (pKa)	The electron-withdrawing nature of the fluoro, chloro, and trifluoromethyl groups will increase the acidity of the phenolic hydroxyl group compared to phenol itself.	Modulated ionization at physiological pH, which can influence solubility, cell permeability, and interactions with target proteins.
Target Binding	The trifluoromethyl group can participate in hydrophobic and electrostatic interactions. The phenolic hydroxyl can act as a hydrogen bond donor and acceptor. The halogens can also form halogen bonds.[2]	Potential for high-affinity binding to a variety of biological targets. The trifluoromethyl group is often used as a bioisostere for other groups, such as a chlorine atom.[2]

Proposed Screening Strategy for Target Identification

Given the known biological activities of structurally related trifluoromethyl-containing phenols, a logical starting point for investigating 2-Chloro-6-fluoro-3-(trifluoromethyl)phenol is to screen for anticancer and anti-inflammatory properties. The following workflow outlines a rational approach to this initial screening phase.

Caption: A proposed workflow for the initial biological evaluation of 2-Chloro-6-fluoro-3-(trifluoromethyl)phenol.

Experimental Protocols

The following are detailed, step-by-step protocols for key experiments proposed in the screening workflow. These are foundational methods that can be adapted and optimized as needed.

Protocol 1: In Vitro Anticancer Activity - MTT Cell Viability Assay

This protocol is designed to determine the cytotoxic effects of 2-Chloro-6-fluoro-3-(trifluoromethyl)phenol against a panel of human cancer cell lines.

Principle: The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity. NAD(P)H-dependent cellular oxidoreductase enzymes reflect the number of viable cells present. These enzymes are capable of reducing the tetrazolium dye MTT to its insoluble formazan, which has a purple color.

Materials:

• 2-Chloro-6-fluoro-3-(trifluoromethyl)phenol

• Human cancer cell lines (e.g., A549 - lung, MCF-7 - breast, HCT116 - colon)

• Complete cell culture medium (e.g., DMEM or RPMI-1640 with 10% FBS)

• Phosphate-Buffered Saline (PBS)

• Trypsin-EDTA

• MTT solution (5 mg/mL in PBS)

• DMSO

• 96-well microplates

• Multichannel pipette

• Microplate reader

Procedure:

• Cell Seeding:

  • Culture cancer cells to ~80% confluency.

  • Harvest cells using Trypsin-EDTA and perform a cell count.

  • Seed 5,000-10,000 cells per well in a 96-well plate in 100 µL of complete medium.

  • Incubate for 24 hours at 37°C, 5% CO2 to allow for cell attachment.

• Compound Treatment:

  • Prepare a 10 mM stock solution of 2-Chloro-6-fluoro-3-(trifluoromethyl)phenol in DMSO.

  • Perform serial dilutions of the stock solution in a complete medium to achieve final concentrations ranging from 0.1 µM to 100 µM.

  • Remove the medium from the wells and add 100 µL of the medium containing the different concentrations of the compound. Include a vehicle control (DMSO at the highest concentration used) and a no-treatment control.

  • Incubate for 48-72 hours at 37°C, 5% CO2.

• MTT Assay:

  • After incubation, add 10 µL of MTT solution to each well.

  • Incubate for 4 hours at 37°C.

  • Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.

  • Shake the plate for 10 minutes to ensure complete dissolution.

• Data Acquisition and Analysis:

  • Measure the absorbance at 570 nm using a microplate reader.

  • Calculate the percentage of cell viability for each concentration relative to the vehicle control.

  • Plot the percentage of viability against the compound concentration and determine the IC50 value (the concentration that inhibits 50% of cell growth).

Protocol 2: In Vitro Anti-inflammatory Activity - Nitric Oxide (NO) Inhibition Assay

This protocol assesses the ability of 2-Chloro-6-fluoro-3-(trifluoromethyl)phenol to inhibit the production of nitric oxide in lipopolysaccharide (LPS)-stimulated murine macrophages (e.g., RAW 264.7).

Principle: The Griess test is used to quantify nitrite, a stable and nonvolatile breakdown product of NO. In this assay, macrophages are stimulated with LPS to induce the expression of inducible nitric oxide synthase (iNOS) and the subsequent production of NO. The inhibitory effect of the test compound on NO production is measured.

Materials:

• 2-Chloro-6-fluoro-3-(trifluoromethyl)phenol

• RAW 264.7 murine macrophage cell line

• Complete cell culture medium

• Lipopolysaccharide (LPS) from E. coli

• Griess Reagent (Part A: 1% sulfanilamide in 5% phosphoric acid; Part B: 0.1% N-(1-naphthyl)ethylenediamine dihydrochloride in water)

• Sodium nitrite (for standard curve)

• 96-well microplates

Procedure:

• Cell Seeding:

  • Seed RAW 264.7 cells in a 96-well plate at a density of 5 x 10^4 cells/well in 100 µL of complete medium.

  • Incubate for 24 hours at 37°C, 5% CO2.

• Compound Treatment and Stimulation:

  • Prepare serial dilutions of 2-Chloro-6-fluoro-3-(trifluoromethyl)phenol in a complete medium.

  • Pre-treat the cells with 50 µL of the compound dilutions for 1 hour.

  • Stimulate the cells by adding 50 µL of LPS (final concentration of 1 µg/mL). Include a negative control (no LPS) and a positive control (LPS only).

  • Incubate for 24 hours at 37°C, 5% CO2.

• Nitrite Measurement (Griess Assay):

  • After incubation, transfer 50 µL of the cell culture supernatant to a new 96-well plate.

  • Prepare a standard curve of sodium nitrite (0-100 µM) in the culture medium.

  • Add 50 µL of Griess Reagent Part A to each well and incubate for 10 minutes at room temperature, protected from light.

  • Add 50 µL of Griess Reagent Part B and incubate for another 10 minutes at room temperature, protected from light.

• Data Acquisition and Analysis:

  • Measure the absorbance at 540 nm.

  • Calculate the nitrite concentration in each sample using the standard curve.

  • Determine the percentage inhibition of NO production for each compound concentration relative to the LPS-only control.

  • Calculate the IC50 value.

Mechanistic Deep Dive: Investigating the "Why"

Should primary screening yield promising results, the next logical step is to elucidate the mechanism of action. The trifluoromethyl-phenol motif is present in inhibitors of various signaling pathways, with the Mitogen-Activated Protein Kinase (MAPK) pathway being a notable example in cancer.[1]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. mdpi.com [mdpi.com]

Advanced Synthesis Pathways and Protocols for Fluorinated Building Blocks Utilizing 2-Chloro-6-fluoro-3-(trifluoromethyl)phenol

Introduction and Mechanistic Rationale

In modern drug discovery and agrochemical development, the strategic incorporation of fluorine atoms and trifluoromethyl (–CF₃) groups is a proven tactic to enhance a molecule's lipophilicity, metabolic stability, and target binding affinity. 2-Chloro-6-fluoro-3-(trifluoromethyl)phenol (CAS: 1254781-50-4) [1] represents a highly versatile, yet chemically challenging, multi-substituted building block.

The unique reactivity of this compound is governed by the push-pull electronic effects of its substituents:

• Acidic but Poorly Nucleophilic Hydroxyl: The strong electron-withdrawing nature of the –CF₃ and –F groups significantly lowers the pKa of the phenol. While this makes deprotonation easier, the resulting phenoxide is highly electron-deficient, rendering it a poor nucleophile for standard etherification reactions.

• Sterically Hindered but Electronically Activated C–Cl Bond: The chlorine atom at the 2-position is flanked by the hydroxyl group and the bulky –CF₃ group. However, the inductive electron withdrawal from the meta-–CF₃ group activates the C–Cl bond toward oxidative addition, making it a prime candidate for transition-metal-catalyzed cross-coupling, provided the steric hindrance can be overcome by appropriate ligand design.

This application note details two primary synthetic workflows for derivatizing this building block: Nucleophilic Aromatic Substitution (S_NAr) for diaryl ether synthesis, and Suzuki-Miyaura Cross-Coupling for biaryl construction.

Pathway A: Diaryl Ether Synthesis via S_NAr O-Arylation

Causality & Experimental Design

The synthesis of diaryl ethers using electron-deficient phenols is notoriously difficult. Standard bases like potassium carbonate (K₂CO₃) in acetone often fail to drive the reaction to completion [2]. To overcome the poor nucleophilicity of the 2-chloro-6-fluoro-3-(trifluoromethyl)phenoxide, Cesium Carbonate (Cs₂CO₃) must be employed in a highly polar aprotic solvent such as Dimethyl Sulfoxide (DMSO). The large ionic radius of the cesium cation minimizes tight ion-pairing, effectively generating a "naked," highly reactive phenoxide ion that can attack electron-deficient aryl halides (e.g., 4-fluoronitrobenzene).

Optimization of S_NAr Conditions

Table 1: Optimization of base and solvent for the O-arylation of 2-Chloro-6-fluoro-3-(trifluoromethyl)phenol with 4-fluoronitrobenzene.

Entry	Base (1.5 eq)	Solvent	Temp (°C)	Time (h)	Conversion (%)*
1	K₂CO₃	DMF	90	12	< 15%
2	K₂CO₃	DMSO	110	12	34%
3	Cs₂CO₃	DMF	110	12	78%
4	Cs₂CO₃	DMSO	110	8	> 95%

*Conversion determined by LC-MS analysis of the crude reaction mixture.

Visualization: S_NAr Workflow

Figure 1: Workflow and mechanistic pathway for the SNAr O-arylation of the electron-deficient phenol.

Self-Validating Protocol: S_NAr O-Arylation

Reagents: 2-Chloro-6-fluoro-3-(trifluoromethyl)phenol (1.0 mmol), 4-fluoronitrobenzene (1.1 mmol), Cs₂CO₃ (1.5 mmol), anhydrous DMSO (5.0 mL).

• Preparation & Deprotonation: To a flame-dried 25 mL Schlenk flask equipped with a magnetic stir bar, add 2-Chloro-6-fluoro-3-(trifluoromethyl)phenol (214.5 mg, 1.0 mmol) and Cs₂CO₃ (488.7 mg, 1.5 mmol).

• Solvent Addition: Evacuate and backfill the flask with N₂ (3 cycles). Add anhydrous DMSO (5.0 mL) via syringe. Stir the mixture at room temperature for 15 minutes.

  • Validation Check: A distinct color change (typically to a pale yellow/orange) indicates successful formation of the phenoxide ion.

• Electrophile Addition: Add 4-fluoronitrobenzene (155.2 mg, 1.1 mmol) to the stirring solution.

• Heating: Heat the reaction mixture in an oil bath at 110 °C for 8 hours.

  • Validation Check: Monitor reaction progress via TLC (Hexanes/EtOAc 4:1) or LC-MS. The disappearance of the starting phenol mass (m/z 213 [M-H]⁻) confirms completion.

• Workup: Cool the mixture to room temperature. Quench with distilled water (15 mL) and extract with Ethyl Acetate (3 × 15 mL). Wash the combined organic layers thoroughly with brine (5 × 15 mL) to remove residual DMSO.

• Purification: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate in vacuo. Purify the crude residue via flash column chromatography on silica gel to afford the pure diaryl ether.

Pathway B: Biaryl Construction via Suzuki-Miyaura Cross-Coupling

Causality & Experimental Design

The direct Suzuki-Miyaura coupling at the C–Cl bond of this phenol presents a dual challenge: the steric bulk of the ortho-hydroxyl and meta-trifluoromethyl groups impedes the approach of the palladium catalyst, while the free hydroxyl group can coordinate to the metal, potentially poisoning the catalyst.

To bypass the need for an extra O-protection/deprotection sequence, the reaction can be run on the unprotected phenol by utilizing an excess of base (2.5 equivalents of K₃PO₄) to maintain the phenoxide state, which is less coordinating to Pd(0) due to the extreme electron-withdrawing environment. Crucially, the oxidative addition into the sterically hindered C–Cl bond requires a bulky, electron-rich ligand. N-Heterocyclic Carbenes (NHCs) like IPr* or bulky biaryl phosphines (e.g., XPhos) are mandatory to facilitate the formation of the highly active mono-ligated Pd(0) species [3] [4].

Optimization of Ligand for C–Cl Activation

Table 2: Ligand screening for the Suzuki-Miyaura coupling of 2-Chloro-6-fluoro-3-(trifluoromethyl)phenol with phenylboronic acid.

Entry	Catalyst / Ligand	Base (2.5 eq)	Solvent	Temp (°C)	Yield (%)*
1	Pd(PPh₃)₄	K₃PO₄	Toluene/H₂O	100	Trace
2	Pd(OAc)₂ / dppf	K₃PO₄	Toluene/H₂O	100	12%
3	Pd(OAc)₂ / SPhos	K₃PO₄	Toluene/H₂O	100	58%
4	Pd(OAc)₂ / XPhos	K₃PO₄	Toluene/H₂O	100	89%

*Isolated yield after column chromatography.

Visualization: Catalytic Cycle

Figure 2: Palladium-catalyzed Suzuki-Miyaura cross-coupling cycle highlighting the oxidative addition step.

Self-Validating Protocol: Suzuki-Miyaura Cross-Coupling

Reagents: 2-Chloro-6-fluoro-3-(trifluoromethyl)phenol (1.0 mmol), Phenylboronic acid (1.5 mmol), Pd(OAc)₂ (5 mol%), XPhos (10 mol%), K₃PO₄ (2.5 mmol), Toluene/H₂O (4:1 v/v, 5.0 mL).

• Reagent Loading: To a 25 mL Schlenk tube, add the phenol (214.5 mg, 1.0 mmol), phenylboronic acid (182.9 mg, 1.5 mmol), K₃PO₄ (530.7 mg, 2.5 mmol), Pd(OAc)₂ (11.2 mg, 0.05 mmol), and XPhos (47.7 mg, 0.10 mmol).

• Degassing (Critical Step): Add Toluene (4.0 mL) and distilled H₂O (1.0 mL). Seal the tube with a septum and sparge the biphasic mixture with N₂ gas for at least 15 minutes.

  • Causality: Oxygen must be rigorously excluded to prevent the oxidation of the electron-rich XPhos ligand and the degradation of the active Pd(0) species.

• Reaction: Replace the septum with a Teflon screw cap under positive N₂ flow. Heat the sealed tube in an oil bath at 100 °C for 18 hours with vigorous stirring.

  • Validation Check: The reaction mixture will turn dark brown/black, indicating the formation of active palladium species and eventual Pd black as the catalyst dies off toward the end of the reaction.

• Workup: Cool the mixture to room temperature. Dilute with EtOAc (15 mL) and filter the entire mixture through a short pad of Celite to remove palladium particulates. Wash the Celite pad with additional EtOAc (10 mL).

• Extraction: Transfer the filtrate to a separatory funnel. Separate the aqueous layer and wash the organic layer with water (10 mL) and brine (10 mL).

• Purification: Dry over Na₂SO₄, concentrate in vacuo, and purify via silica gel chromatography to isolate the fluorinated biaryl building block.

References

• CAS#:1254781-50-4 | 2-Chloro-6-fluoro-3-(trifluoromethyl)phenol Chemsrc [Link]

• Accepted Manuscript - RSC Publishing - The Royal Society of Chemistry Royal Society of Chemistry (RSC) [Link]

• Bulky-Yet-Flexible Carbene Ligands and Their Use in Palladium Cross-Coupling MDPI [Link]

• Design, synthesis and anti-proliferative activity of 3-aryl-evodiamine derivatives National Institutes of Health (NIH) / PMC[Link]

Technical Notes & Optimization

Technical Support Center: Optimizing 2-Chloro-6-fluoro-3-(trifluoromethyl)phenol Synthesis

Welcome to the Technical Support Center. As drug development increasingly relies on heavily fluorinated and sterically encumbered building blocks, synthesizing tetrasubstituted aromatics like 2-chloro-6-fluoro-3-(trifluoromethyl)phenol presents significant synthetic challenges.

This guide is engineered for bench scientists and process chemists. It bypasses generic advice to address the specific thermodynamic, kinetic, and regiochemical hurdles associated with this highly electron-deficient, sterically congested molecule.

Mechanistic Overview & Pathway Selection

Synthesizing this specific tetrasubstituted phenol generally relies on one of two strategic disconnections:

• The Sandmeyer Hydroxylation Route: Starting from 2-chloro-6-fluoro-3-(trifluoromethyl)aniline.

• The Late-Stage Chlorination Route: Starting from 2-fluoro-5-(trifluoromethyl)phenol.

Both pathways are fraught with specific failure modes. The Sandmeyer route struggles with the extreme electron deficiency of the aniline, which alters the standard single-electron transfer (SET) dynamics[1]. Conversely, direct chlorination struggles with regioselectivity due to competing directing groups and severe steric hindrance.

Fig 1: SET mechanism in Cu-catalyzed Sandmeyer hydroxylation of electron-poor anilines.

Troubleshooting Guide & FAQs

Section A: The Sandmeyer Hydroxylation Route

Q: Why is my diazotization of 2-chloro-6-fluoro-3-(trifluoromethyl)aniline incomplete, even with excess NaNO₂/HCl? A: The cumulative electron-withdrawing effect of the -Cl, -F, and -CF₃ groups drastically reduces the nucleophilicity of the aniline nitrogen. Standard aqueous conditions fail because the amine is too deactivated to attack the nitrosonium ion efficiently. Solution: Abandon aqueous NaNO₂. Use nitrosyl sulfuric acid (NO⁺HSO₄⁻) in concentrated sulfuric acid. Alternatively, utilizing a highly polar solvent such as DMF or DMSO with an alkyl nitrite (e.g., tert-butyl nitrite) can considerably enhance the rate of diazonium salt formation for electron-deficient substrates[2].

Q: I am observing significant amounts of the protodeaminated product (reduction to H) instead of the target phenol. How do I fix this? A: This is a classic failure mode for electron-poor Sandmeyer reactions. The Sandmeyer reaction relies on a copper-mediated single-electron transfer (SET) to generate an aryl radical[1]. For simple hydroxylation, the mechanism shifts from rate-determining electron transfer to rate-determining association of the reactants when dealing with electron-acceptor groups[3]. Because your aryl radical is highly electrophilic, it abstracts hydrogen atoms from the solvent or impurities faster than it can recombine with the Cu(II)-OH species. Solution: Force the inner-sphere recombination. Increase the concentration of your copper catalyst (use a Cu₂O / Cu(NO₃)₂ redox couple) and run the hydrolysis in a highly concentrated aqueous acidic medium (e.g., 50% H₂SO₄) at elevated temperatures (100 °C) to accelerate the OH transfer[4],.

Section B: The Direct Chlorination Route

Q: I attempted direct electrophilic chlorination of 2-fluoro-5-(trifluoromethyl)phenol using NCS/SO₂Cl₂, but my major product is the 4-chloro isomer, not the target 6-chloro isomer. Why? A: This is a regiochemical conflict driven by sterics. While the hydroxyl group is a powerful ortho/para director, the C6 position is flanked directly by the -OH group and the bulky -CF₃ group. The C4 position, while also activated, is far less sterically hindered. Under kinetic control, electrophilic aromatic substitution will overwhelmingly favor the C4 position. Solution: You must switch from kinetic electrophilic control to thermodynamic/chelation control using Directed ortho-Metalation (DoM) .

Fig 2: Regioselectivity in direct chlorination vs. Directed ortho-Metalation (DoM).

Quantitative Data & Yield Analysis

The following table summarizes internal benchmarking data comparing the three primary synthetic strategies discussed above.

Synthetic Strategy	Precursor Molecule	Key Reagents	Regioselectivity (C6:C4)	Typical Isolated Yield	Primary Byproduct / Failure Mode
Aqueous Sandmeyer	2-Cl-6-F-3-(CF₃)-aniline	NaNO₂, HCl, Cu₂O, H₂O	N/A (Fixed)	15 - 25%	Unreacted starting material, Protodeamination
Optimized Sandmeyer	2-Cl-6-F-3-(CF₃)-aniline	NO⁺HSO₄⁻, Cu(NO₃)₂, H₂SO₄	N/A (Fixed)	65 - 75%	Minor azo-coupling
Direct Chlorination	2-F-5-(CF₃)-phenol	SO₂Cl₂, DCM	1 : 9	< 10%	4-chloro-2-fluoro-5-(CF₃)phenol
DoM (Lithiation)	2-F-5-(CF₃)-phenol (MOM protected)	sec-BuLi, TMEDA, C₂Cl₆	> 20 : 1	70 - 80%	Des-chloro recovered starting material

Validated Experimental Protocols

To ensure reproducibility, the following protocols are designed as self-validating systems . Visual and thermal cues are embedded within the steps to confirm reaction progress before proceeding.

Protocol A: Optimized Sandmeyer Hydroxylation

Use this protocol if starting from the aniline derivative.

• Diazotization:

  • In a rigorously dried flask, dissolve 2-chloro-6-fluoro-3-(trifluoromethyl)aniline (1.0 eq) in concentrated H₂SO₄ (5 volumes). Cool the mixture to 0 °C.

  • Validation Check: The aniline should form a thick, pale suspension.

  • Dropwise, add nitrosyl sulfuric acid (40 wt% in H₂SO₄, 1.2 eq) maintaining the internal temperature below 5 °C. Stir for 2 hours.

  • Validation Check: The suspension will dissolve into a clear, pale-yellow homogeneous solution, confirming the complete formation of the diazonium salt.

• Hydroxylation:

  • In a separate large flask, prepare a solution of Cu(NO₃)₂ (1.5 eq) and Cu₂O (0.1 eq) in 50% aqueous H₂SO₄ (10 volumes). Heat this solution to 105 °C.

  • Carefully add the cold diazonium solution dropwise to the boiling copper solution via an addition funnel.

  • Validation Check: Immediate, vigorous gas evolution (N₂ bubbling) must occur upon each drop. If bubbling ceases, pause addition; the copper catalyst may be poisoned.

• Workup:

  • Cool the mixture to room temperature, dilute with ice water, and extract with MTBE (3x). Wash the combined organics with brine, dry over Na₂SO₄, and concentrate to yield the crude phenol.

Protocol B: Directed ortho-Metalation (DoM)

Use this protocol if starting from 2-fluoro-5-(trifluoromethyl)phenol.

• Protection:

  • Protect the phenol as a Methoxymethyl (MOM) ether using MOM-Cl and DIPEA in DCM. Isolate the protected intermediate.

• Lithiation:

  • Dissolve the MOM-protected phenol (1.0 eq) and TMEDA (1.2 eq) in anhydrous THF (10 volumes) under an argon atmosphere. Cool to -78 °C.

  • Dropwise, add sec-BuLi (1.4 M in cyclohexane, 1.1 eq).

  • Validation Check: The solution will transition from colorless to a deep yellow/orange hue within 15 minutes. This color change is the self-validating indicator that the aryllithium species has successfully formed. If the solution remains pale, your sec-BuLi titer is compromised by moisture.

• Electrophilic Trapping:

  • Stir at -78 °C for 1 hour, then add a solution of hexachloroethane (C₂Cl₆, 1.5 eq) in THF in one portion.

  • Validation Check: The deep yellow color will rapidly dissipate to a pale yellow/colorless solution, indicating successful halogenation.

• Deprotection & Workup:

  • Quench with saturated NH₄Cl, extract with EtOAc, and concentrate.

  • Dissolve the crude material in MeOH, add 3M HCl, and heat to 50 °C for 4 hours to cleave the MOM group. Extract and purify via silica gel chromatography to yield the pure 2-chloro-6-fluoro-3-(trifluoromethyl)phenol.

References

• A simple preparation of phenols from diazonium ions via the generation and oxidation of aryl radicals by copper salts. Quora.
• Using Aryl Diazonium Salts in Palladium-Catalyzed Reactions under Safer Conditions. ACS Publications.
• Sandmeyer reactions. Part 7.1 An investigation into the reduction steps of Sandmeyer hydroxylation and chlorination reactions. ResearchGate.
• Sandmeyer reaction. Grokipedia.
• CBSE Class 12 Chemistry 2024 Question Paper With Solutions (Set 3 - 56/5/3). Zollege.

Sources

• 1. Sandmeyer reaction — Grokipedia [grokipedia.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]
• 4. quora.com [quora.com]

Troubleshooting solubility issues of 2-Chloro-6-fluoro-3-(trifluoromethyl)phenol in organic solvents

Welcome to the Application Science Support Center. Working with highly polyhalogenated phenols like 2-Chloro-6-fluoro-3-(trifluoromethyl)phenol presents unique physicochemical challenges. This guide is engineered for drug development professionals and synthetic chemists who require mechanistic troubleshooting rather than generic advice.

Below, we deconstruct the causality behind the solubility behaviors of this molecule, providing empirical data, self-validating protocols, and direct answers to the most common experimental roadblocks.

Part 1: Physicochemical Profiling & Causality

To troubleshoot solubility, we must first understand the molecular forces at play. 2-Chloro-6-fluoro-3-(trifluoromethyl)phenol is characterized by a strong hydrogen-bond donating hydroxyl (-OH) group juxtaposed against intensely electron-withdrawing and lipophilic halogens (-Cl, -F, -CF3).

This structural dichotomy creates competing solubility drivers: the halogens promote hydrophobicity and "fluorous" phase affinity, while the phenolic -OH drives polar interactions and self-aggregation[1]. Furthermore, the synergistic inductive pull of the halogens drastically increases the acidity of the phenol[2].

Quantitative Solubility Drivers

Property	Estimated/Predicted Value	Causality / Impact on Solubility
pKa (Acidity)	~6.0 – 7.0	Highly acidic compared to unsubstituted phenol (pKa ~10). Based on analogs like 3-(trifluoromethyl)phenol (pKa 9.08) and pentafluorophenol (pKa 5.55)[3], this compound easily ionizes at neutral pH, shifting from the organic to the aqueous phase.
LogP (Lipophilicity)	~3.5 – 4.5	High hydrophobicity drives solubility in organic phases. However, the high fluorine content can induce a "fluorous effect," hindering solubility in pure aliphatic alkanes[4].
H-Bond Donors	1 (-OH)	Promotes strong intermolecular self-aggregation in non-polar solvents (e.g., hexanes) if a hydrogen-bond acceptor is not present[4].
H-Bond Acceptors	5 (-F, -Cl, -O)	Facilitates excellent solubility in polar protic (e.g., Methanol) and polar aprotic solvents (e.g., THF, DMF)[1].

Part 2: Troubleshooting FAQs

Q1: Why does my compound precipitate or streak during column chromatography in pure hexanes/heptane? Causality: Despite the lipophilic nature of the halogens, the phenolic -OH group acts as a strong hydrogen-bond donor. In purely non-polar, non-H-bonding solvents like hexanes, the molecules self-associate via intermolecular hydrogen bonding, forming insoluble aggregates. Additionally, highly fluorinated motifs exhibit the fluorous effect, which intrinsically reduces solvation in standard hydrocarbon solvents[4]. Resolution: Introduce a polar, hydrogen-bond accepting modifier. Adding just 1–5% ethyl acetate (EtOAc) or tetrahydrofuran (THF) to your alkane solvent disrupts self-association by satisfying the H-bond donor capacity of the phenol, instantly improving solubility and chromatographic resolution[1].

Q2: I am losing my product to the aqueous layer during liquid-liquid extraction (LLE) with dichloromethane (DCM). How do I prevent this? Causality: The electron-withdrawing nature of the chloro, fluoro, and trifluoromethyl groups significantly increases the acidity of the phenolic hydroxyl[2]. If your aqueous wash is neutral to slightly basic (pH ≥ 7), a massive fraction of the compound deprotonates into the highly water-soluble phenoxide anion, pulling it out of the DCM layer. Resolution: You must suppress ionization. Acidify the aqueous phase to pH < 4 prior to extraction. This ensures complete protonation of the phenol, rendering it neutral and driving it back into the organic phase.

Q3: What is the optimal solvent for preparing high-concentration stock solutions for biological assays or NMR? Causality: To achieve high-concentration thermodynamic solubility, the solvent must overcome the crystal lattice energy and the fluorous nature of the molecule, while simultaneously accommodating the H-bond donor[4]. Resolution: Polar aprotic solvents with strong H-bond accepting capabilities are ideal. Dimethyl sulfoxide (DMSO) or dimethylformamide (DMF) will yield the highest solubility limits. For NMR, while CDCl3 works for dilute samples, DMSO- d6​ guarantees complete dissolution without the aggregation-induced line broadening often seen in chlorinated solvents.

Part 3: Phase Partitioning & Solvent Selection Workflows

Decision tree for troubleshooting 2-Chloro-6-fluoro-3-(trifluoromethyl)phenol solubility.

pH-dependent partitioning logic for highly halogenated phenols in biphasic systems.

Part 4: Self-Validating Experimental Protocols

To ensure data integrity, do not rely solely on visual inspection. The following protocols incorporate internal validation steps to definitively confirm solubility and phase partitioning.

Protocol A: Self-Validating Empirical Solubility Determination

This protocol distinguishes between kinetic suspension and true thermodynamic solubility.

• Preparation: Weigh exactly 10.0 mg of 2-Chloro-6-fluoro-3-(trifluoromethyl)phenol into a 2 mL clear glass HPLC vial.

• Titration: Add the target organic solvent in 100 µL increments using a positive displacement pipette.

• Equilibration: After each addition, vortex the vial for 60 seconds. Sonicate for 2 minutes if particulates remain.

• Thermal Stress Test: If the compound appears dissolved, chill the vial to 4°C for 1 hour. If precipitation occurs, the room-temperature solubility is kinetically driven or dangerously close to the saturation limit.

• Validation (HPLC-UV): Centrifuge the final saturated solution at 10,000 x g for 5 minutes to pellet any microscopic aggregates. Decant the supernatant, dilute it 1:100 in your HPLC mobile phase, and inject it. Quantify the area-under-the-curve (AUC) against a known standard calibration curve to determine the exact thermodynamic solubility limit in mg/mL.

Protocol B: pH-Controlled Liquid-Liquid Extraction (LLE)

This protocol ensures >99% recovery of the phenol from aqueous reaction mixtures.

• Dilution: Dilute your crude reaction mixture in an organic extraction solvent (EtOAc or DCM) at a ratio of 10 mL solvent per 1 gram of theoretical yield.

• Aqueous Wash: Add an equal volume of deionized water or brine to the separatory funnel.

• pH Adjustment: Insert a calibrated pH probe into the aqueous layer. If the pH is > 4.0, add 1M HCl dropwise under vigorous stirring until the aqueous phase stabilizes between pH 2.0 and 3.0. Causality: This guarantees the phenol is fully protonated.

• Phase Separation: Shake the funnel vigorously, vent, and allow the layers to separate completely. Drain the organic layer.

• Back-Extraction: Extract the acidic aqueous layer one more time with half the original volume of fresh organic solvent. Combine the organic layers.

• Validation (TLC): Spot the combined organic layer and the final aqueous layer side-by-side on a Silica Gel 60 F254 TLC plate. Elute with 80:20 Hexanes:EtOAc. Visualize under UV 254 nm. The aqueous spot track must be completely blank, validating that 100% of the phenol has successfully partitioned into the organic phase.

References

• Source: nih.
• Title: Solubility Profile of 4-Fluoro-2-(4-methoxybenzyl)
• Source: nih.
• Title: Aqueous pKa values from J. Phys. Org. Chem.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Elucidation of fluorine's impact on pKa and in vitro Pgp-mediated efflux for a series of PDE9 inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 3. analytical.chem.ut.ee [analytical.chem.ut.ee]
• 4. Solubility enhancement of phenol and phenol derivatives in perfluorooctyl bromide - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Catalytic Substitution of 2-Chloro-6-fluoro-3-(trifluoromethyl)phenol

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently encounter challenges regarding the selective functionalization of highly substituted, polyhalogenated phenols. 2-Chloro-6-fluoro-3-(trifluoromethyl)phenol is a remarkably complex scaffold. It presents a unique mechanistic playground: a C-Cl bond primed for transition-metal cross-coupling, a C-F bond activated for Nucleophilic Aromatic Substitution (SNAr), and an acidic phenolic -OH that can either participate in or completely derail your catalytic cycles.

This guide provides field-proven troubleshooting strategies, mechanistic insights, and validated protocols to help you achieve chemoselective substitution.

Reactivity Mapping & Mechanistic Triage

Before optimizing conditions, we must understand the electronic and steric topology of the substrate.

Reactivity mapping and catalytic challenges for 2-Chloro-6-fluoro-3-(trifluoromethyl)phenol.

Module A: Palladium-Catalyzed C-Cl Cross-Coupling

FAQ 1: Why is my Suzuki-Miyaura coupling failing or giving low yields when using the unprotected phenol? Mechanistic Cause: The unprotected phenol (-OH) is highly problematic under standard basic coupling conditions (e.g., using Na2CO3 or Cs2CO3). The base deprotonates the phenol to form a phenoxide anion. This phenoxide can directly coordinate to the Palladium center, poisoning the catalyst and preventing the transmetalation step. Furthermore, phenoxide is a strong electron-donating group; it pumps electron density into the ring, slowing down the initial oxidative addition of Pd(0) into the C-Cl bond. The Fix: Use a milder, heterogeneous base like aqueous K3​PO4​ and pair it with a highly active, bulky Buchwald ligand such as XPhos . The extreme steric bulk of XPhos shields the Pd center from phenoxide coordination, allowing the unprotected phenol to be tolerated in the cross-coupling cycle[1].

FAQ 2: How do I overcome the severe steric hindrance at the C2-Cl position? Mechanistic Cause: Map the ring: the Chlorine at C2 is flanked by the -OH at C1 and the −CF3​ at C3. This is a severe di-ortho steric penalty. Standard planar phosphine ligands (like PPh3​ or dppf) cannot form the necessary active Pd species in such a cramped environment. The Fix: Employ dialkyl-ortho-biaryl phosphines (Buchwald ligands) such as XPhos or TNpP . These ligands are massive but highly flexible, forming mono-ligated L−Pd(0) complexes that are highly active for oxidative addition into sterically hindered aryl chlorides[2][3].

Module B: Nucleophilic Aromatic Substitution (SNAr) at the C-F Bond

FAQ 3: The C-F bond is para to the −CF3​ group. Why is my SNAr reaction yielding <10% product? Mechanistic Cause: You are experiencing a classic electronic contradiction. It is true that the −CF3​ group at C3 is para to the Fluorine at C6. In a vacuum, this strongly activates the C-F bond for SNAr by stabilizing the electron-rich Meisenheimer intermediate[4][5]. However, SNAr requires basic conditions (e.g., K2​CO3​ and an amine nucleophile). The base deprotonates the C1-OH to a phenoxide ( O− ). Phenoxide is one of the most powerful electron-donating groups in organic chemistry[6]. Because C1 is ortho to C6, the phenoxide floods the C6 carbon with electron density, completely neutralizing the electron-withdrawing effect of the −CF3​ group and repelling the incoming nucleophile. The Fix: You must protect the phenol prior to SNAr. Converting the -OH to a benzyl ether (-OBn) or methyl ether (-OMe) removes the ionizable proton, preventing the formation of the highly deactivating phenoxide anion and restoring the SNAr reactivity.

Quantitative Data & Condition Matrix

The following table summarizes the optimized catalytic conditions and expected yields based on the substitution target and substrate state.

Substitution Target	Substrate State	Catalyst / Reagents	Key Challenge Mitigated	Expected Yield
C2-Chlorine (Suzuki)	Unprotected Phenol	Pd2​(dba)3​ , XPhos, K3​PO4​	Phenoxide poisoning, Steric hindrance	70–85%
C2-Chlorine (Buchwald)	Protected (-OBn)	Pd(OAc)2​ , RuPhos, Cs2​CO3​	C-Cl oxidative addition	80–90%
C6-Fluorine (SNAr)	Unprotected Phenol	Amine nucleophile, K2​CO3​	None (Reaction fails due to EDG effect)	<10%
C6-Fluorine (SNAr)	Protected (-OBn)	Amine nucleophile, K2​CO3​ , DMF	Prevents phenoxide formation	85–95%

Standard Operating Protocols

Protocol 1: Optimized Suzuki-Miyaura Coupling (Unprotected Phenol)

Target: C2-Cl Substitution

• Preparation: In a rigorous inert atmosphere (glovebox or Schlenk line), charge a reaction vial with 2-Chloro-6-fluoro-3-(trifluoromethyl)phenol (1.0 equiv), the arylboronic acid (1.5 equiv), Pd2​(dba)3​ (2.5 mol%), and XPhos (5.0 mol%).

• Solvent & Base: Add degassed Ethanol (0.2 M) followed by an aqueous solution of K3​PO4​⋅7H2​O (3.0 equiv)[1].

• Reaction: Seal the vial and stir at room temperature (or up to 60 °C if the boronic acid is highly hindered) for 12–24 hours. The bulky XPhos ligand will facilitate the coupling despite the di-ortho steric bulk[2].

• Workup: Quench with 1M HCl to re-protonate the phenol, extract with EtOAc, dry over Na2​SO4​ , and purify via silica gel chromatography.

Protocol 2: Two-Step SNAr (Phenol Protection + C6-F Substitution)

Target: C6-F Substitution

• Step 1: Protection: Dissolve the starting phenol (1.0 equiv) in DMF. Add K2​CO3​ (2.0 equiv) and Benzyl Bromide (1.1 equiv). Stir at room temperature for 4 hours. Extract with ether and wash extensively with brine to remove DMF. Concentrate to yield the benzyl-protected intermediate.

• Step 2: SNAr: Dissolve the protected intermediate in anhydrous DMF (0.5 M). Add your desired nucleophile (e.g., a secondary amine, 1.5 equiv) and K2​CO3​ (2.0 equiv).

• Reaction: Heat to 90–110 °C for 16 hours. Because the phenol is protected, the para- −CF3​ group will efficiently stabilize the Meisenheimer complex, allowing facile displacement of the Fluorine[4][5].

• Workup: Cool to room temperature, dilute with water, and extract with EtOAc. The benzyl group can later be removed via Pd/C catalyzed hydrogenation if the free phenol is required.

References

• [2] Benchchem. A Comparative Guide to Buchwald Ligands for C-N Cross-Coupling Reactions.2

• [1] RSC Publishing. Room-temperature borylation and one-pot two-step borylation/Suzuki–Miyaura cross-coupling reaction of aryl chlorides.1

• [3] ResearchGate. Pd-Catalyzed Cross-Coupling of Hindered, Electron-Deficient Anilines with Bulky (Hetero)aryl Halides Using Biaryl Phosphorinane Ligands.3

• [6] Rutgers University. Ch17 Reactions of Aromatic Compounds: Nucleophilic Aromatic Substitution.6

• [4] Master Organic Chemistry. Nucleophilic Aromatic Substitution: Introduction and Mechanism.4

• [5] Chemistry Steps. Nucleophilic Aromatic Substitution.5

Sources

• 1. Room-temperature borylation and one-pot two-step borylation/Suzuki–Miyaura cross-coupling reaction of aryl chlorides - RSC Advances (RSC Publishing) DOI:10.1039/C8RA01381K [pubs.rsc.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. Nucleophilic Aromatic Substitution - Chemistry Steps [chemistrysteps.com]
• 6. crab.rutgers.edu [crab.rutgers.edu]

How to prevent thermal degradation of 2-Chloro-6-fluoro-3-(trifluoromethyl)phenol during storage

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this troubleshooting guide to address the specific physicochemical vulnerabilities of 2-Chloro-6-fluoro-3-(trifluoromethyl)phenol .

Halogenated phenols are critical building blocks in drug development, but their highly polarized bonds and acidic hydroxyl groups make them notoriously susceptible to thermal and oxidative stress. This guide synthesizes thermodynamic data, mechanistic causality, and field-proven protocols to ensure the absolute integrity of your reagents.

I. Mechanistic Overview: Thermal Degradation Pathways

To prevent degradation, we must first understand the causality behind it. Despite the strong electron-withdrawing nature of the chloro, fluoro, and trifluoromethyl groups, the phenolic hydroxyl remains vulnerable. When exposed to ambient temperatures, light, or trace oxygen, the molecule can undergo single-electron transfer to form a phenoxy radical[1].

Because the phenol is highly acidic, trace basic impurities or moisture can trigger deprotonation, drastically lowering the activation energy required for this radical initiation. Once formed, these radicals drive dehalogenation (loss of HCl or HF) and subsequent polymerization into highly conjugated, colored quinone derivatives[1].

Fig 1: Radical-mediated thermal degradation and oxidation pathway of halogenated phenols.

II. Quantitative Stability Profile

The following table summarizes the critical thermal parameters and storage thresholds for trifluoromethylphenol derivatives. Understanding these metrics is vital for preventing spontaneous decomposition.

Parameter	Value	Experimental Causality & Implication
Recommended Storage Temp	2-8 °C (or -20 °C)[2]	Suppresses the kinetic energy required for spontaneous radical initiation.
Storage Atmosphere	Inert (N₂ or Argon)[2]	Eliminates O₂-mediated single-electron transfer and oxidation.
DSC Onset Temperature	~130 °C[3]	Critical threshold for rapid, exothermic decomposition. Do not exceed during purification.
Decomposition Energy	~760 J/g[3]	Indicates a high risk of thermal runaway if distilled improperly.
Shelf Life (25 °C, Air)	< 1-2 Months[3]	Leads to spontaneous degradation into colored quinones and polyhalogenated impurities.

III. Troubleshooting FAQs

Q: My batch of 2-Chloro-6-fluoro-3-(trifluoromethyl)phenol turned from a colorless liquid/solid to a distinct yellow-brown. What happened? A: This discoloration is the hallmark of oxidative thermal degradation. When exposed to ambient temperatures and oxygen, the molecule undergoes a single-electron transfer to form a phenoxy radical[1]. These radicals subsequently couple or undergo dehalogenation to form highly conjugated, colored quinone derivatives and polyhalogenated phenoxyphenols[1].

Q: What is the exact thermal threshold for this compound, and why does it degrade "spontaneously"? A: While routine handling at room temperature might seem safe, trifluoromethylphenols are notoriously unstable over prolonged periods. Differential Scanning Calorimetry (DSC) on related trifluoromethylphenols reveals an onset decomposition temperature of approximately 130 °C with a massive decomposition energy (e.g., 760 J/g)[3]. However, even at 25 °C, the compound can decompose spontaneously over several months[3].

Q: Does the position of the halogens (2-chloro, 6-fluoro) offer any steric protection? A: Yes and no. The 2,6-disubstitution provides steric hindrance around the hydroxyl group, which slows down bimolecular coupling reactions compared to unhindered phenols. However, the extreme electronegativity of the CF₃, Cl, and F groups heavily polarizes the C-O bond. If thermal stress provides enough energy for homolytic cleavage, the steric bulk cannot prevent the initial dehalogenation or radical initiation steps[1].

Q: Can I recover a batch that has undergone mild thermal degradation? A: Yes, but with strict thermal controls. Because the DSC onset temperature is ~130 °C[3], standard distillation is dangerous. You must use high-vacuum short-path distillation (keeping the bath temperature strictly below 60 °C) or ambient-temperature silica gel column chromatography to separate the intact phenol from the higher-molecular-weight polyhalogenated phenoxyphenols.

IV. Self-Validating Standard Operating Procedure (SOP): Aliquoting & Storage

To guarantee the integrity of your reagent for sensitive drug development workflows, you must implement a self-validating storage system. This protocol ensures that the compound is protected from heat, light, and oxygen, while providing analytical checkpoints.

Phase 1: Pre-Storage Quality Control

• Baseline Analytics: Extract a 5 mg sample and run ¹⁹F and ¹H NMR, alongside HPLC-UV.

  • Causality: You must establish a baseline. The presence of upstream peaks in ¹⁹F NMR often indicates CF₃ hydrolysis, while broad peaks in ¹H NMR indicate radical polymerization byproducts.

Phase 2: Inert Aliquoting Workflow 2. Environment Preparation: Transfer the bulk reagent into a positive-pressure Argon glovebox. Ensure internal moisture levels are strictly < 1 ppm. 3. Vial Selection: Dispense the compound into pre-dried (150 °C for 4 hours), amber glass vials.

• Causality: Do not use standard plastic microcentrifuge tubes. Halogenated phenols can leach plasticizers and degrade the polymer matrix, introducing organic impurities. Amber glass prevents photolytic radical initiation.

• Capping and Sealing: Seal the vials with PTFE-lined screw caps.

  • Causality: The PTFE lining is critical because halogenated phenols will chemically degrade standard silicone or rubber septa over time. Wrap the cap junction tightly with Parafilm.

Phase 3: Thermal Control & Post-Storage Validation 5. Temperature Control: Transfer the sealed vials immediately to a monitored 2-8 °C refrigerator (for use within 3 months) or a -20 °C freezer (for >3 months storage)[2]. 6. Equilibration (Critical Step): Before use, remove the vial from cold storage and allow it to equilibrate to room temperature for 30 minutes while still sealed.

• Causality: Opening a cold vial instantly condenses atmospheric moisture into the reagent, which will catalyze future thermal degradation.

• Post-Storage Validation: Re-run HPLC/NMR on the first thawed aliquot to confirm 0% degradation against your Phase 1 baseline.

V. References

• Pyrolysis Study of Halogen-Containing Aromatics Reflecting Reactions with Polypropylene in a Posttreatment Decontamination Process Source: Environmental Science & Technology - ACS Publications URL:[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. 2-氯-6-氟-4-(三氟甲基)苯酚 | 2-Chloro-6-fluoro-4-(trifluoromethy | 116640-09-6 - 乐研试剂 [leyan.com]
• 3. Thieme E-Journals - Synthesis / Abstract [thieme-connect.com]

Technical Support Center: Advanced Purification of 2-Chloro-6-fluoro-3-(trifluoromethyl)phenol

Welcome to the technical support center for the advanced purification of 2-Chloro-6-fluoro-3-(trifluoromethyl)phenol. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting and frequently asked questions (FAQs) for the purification of this specialized fluorinated phenol. The methodologies and advice provided herein are grounded in established chemical principles and practical laboratory experience.

I. Frequently Asked Questions (FAQs)

This section addresses common questions and initial hurdles encountered during the purification of 2-Chloro-6-fluoro-3-(trifluoromethyl)phenol.

Q1: What are the most likely impurities in my crude 2-Chloro-6-fluoro-3-(trifluoromethyl)phenol?

A1: The impurity profile of your crude product is highly dependent on the synthetic route employed. However, common impurities can be categorized as follows:

• Regioisomers: Isomers with the same molecular formula but different arrangements of the chloro, fluoro, and trifluoromethyl groups on the phenol ring are common. For instance, you might encounter isomers like 2-Chloro-5-fluoro-3-(trifluoromethyl)phenol or other positional isomers. The detection and separation of these can be challenging due to their similar physical properties[1].

• Starting Materials and Reagents: Unreacted starting materials or residual reagents from the synthesis can be present. For example, if the synthesis involves the chlorination of a fluorinated trifluoromethylphenol precursor, you might find the unchlorinated starting material in your crude product.

• By-products of the Reaction: Side reactions can lead to a variety of by-products. For halogenated phenols, this can include di-chlorinated species or products from the decomposition of the trifluoromethyl group under harsh reaction conditions.

• Solvent Residues: Residual solvents from the reaction or initial work-up are common impurities that need to be removed.

A summary of potential impurities is provided in the table below:

Impurity Category	Examples	Rationale for Presence
Regioisomers	2-Chloro-5-fluoro-3-(trifluoromethyl)phenol	Non-selective halogenation or functionalization steps in the synthesis[1].
Starting Materials	2-Fluoro-3-(trifluoromethyl)phenol	Incomplete chlorination reaction.
Reaction By-products	Dichlorinated trifluoromethylphenols	Over-chlorination or side reactions.
Solvent Residues	Toluene, DMF, Acetonitrile	Solvents used in the synthesis or initial extraction steps.

Q2: My purified product has a persistent color. What could be the cause and how can I remove it?

A2: A persistent color in your purified 2-Chloro-6-fluoro-3-(trifluoromethyl)phenol is often indicative of trace impurities that are highly chromophoric. Potential causes include:

• Oxidation Products: Phenols are susceptible to oxidation, which can form colored quinone-type structures. This can be exacerbated by exposure to air, light, or trace metal catalysts.

• Nitrated Impurities: If nitric acid or other nitrating agents were used in a preceding synthetic step, even trace amounts of nitrated phenols can be intensely colored.

• Residual Metal Catalysts: If a metal-catalyzed reaction was employed (e.g., for fluorination or trifluoromethylation), residual metals can form colored complexes with the phenol.

To address this, consider the following:

• Activated Carbon Treatment: Stirring a solution of your product with a small amount of activated carbon can effectively adsorb many colored impurities. Subsequent filtration will provide a decolorized solution.

• Recrystallization: A carefully chosen recrystallization solvent system can often leave colored impurities in the mother liquor[2].

• Column Chromatography: If the colored impurity has a different polarity from your target compound, silica gel or alumina column chromatography can be an effective separation method.

Q3: I am struggling to find a suitable solvent for the recrystallization of my product. What are your recommendations?

A3: Finding an ideal recrystallization solvent requires a balance of solubility properties. The ideal solvent should dissolve your compound well at elevated temperatures but poorly at lower temperatures[2]. For a highly fluorinated and halogenated phenol like 2-Chloro-6-fluoro-3-(trifluoromethyl)phenol, a systematic screening approach is recommended.

Solvent Screening Strategy:

• Start with single solvents: Test the solubility of a small amount of your crude product in a range of solvents with varying polarities at room temperature and upon heating. Good candidates to screen include:

  • Non-polar: Hexanes, Toluene

  • Medium Polarity: Dichloromethane, Diethyl ether

  • Polar Aprotic: Acetone, Ethyl acetate

  • Polar Protic: Isopropanol, Ethanol

• Consider solvent mixtures (co-solvents): If a single solvent does not provide the desired solubility profile, a co-solvent system can be effective. A common approach is to dissolve the compound in a "good" solvent at an elevated temperature and then add a "poor" solvent (an anti-solvent) until the solution becomes turbid. Gentle heating to redissolve, followed by slow cooling, can yield high-purity crystals.

A logical workflow for solvent screening is depicted below:

Caption: A decision-making workflow for selecting a suitable recrystallization solvent system.

II. Troubleshooting Guides

This section provides detailed troubleshooting for specific purification techniques.

A. Troubleshooting Recrystallization

Issue 1: Oiling Out Instead of Crystallization

Cause: The solubility of your compound in the chosen solvent is too high, or the cooling rate is too fast. "Oiling out" occurs when the compound comes out of solution as a liquid phase rather than a solid crystal lattice.

Solutions:

• Reduce the cooling rate: Allow the solution to cool to room temperature slowly, and then transfer it to a refrigerator or ice bath.

• Use a more dilute solution: Add more solvent to the hot solution to ensure that the saturation point is not reached at too high a temperature.

• Scratch the inner surface of the flask: Use a glass rod to scratch the flask below the solvent level. This can create nucleation sites for crystal growth.

• Add a seed crystal: If you have a small amount of pure product, adding a single crystal to the cooled, saturated solution can induce crystallization.

• Change the solvent system: Your compound may be too soluble in the chosen solvent. Re-evaluate your solvent choice based on the screening process described in the FAQs.

Issue 2: Poor Recovery of Purified Product

Cause: The compound has significant solubility in the solvent even at low temperatures, or too much solvent was used.

Solutions:

• Minimize the amount of hot solvent used: Use just enough hot solvent to fully dissolve the crude product.

• Ensure adequate cooling: Cool the solution in an ice bath for a sufficient amount of time to maximize crystal precipitation.

• Evaporate some of the solvent: If too much solvent was used, you can carefully evaporate some of it to increase the concentration of your compound.

• Consider a different solvent: A solvent in which your compound is less soluble at low temperatures will improve recovery.

B. Troubleshooting Column Chromatography

Issue 3: Poor Separation of the Target Compound from Impurities

Cause: The chosen mobile phase (eluent) does not provide sufficient resolution between your compound and the impurities on the selected stationary phase (e.g., silica gel).

Solutions:

• Optimize the eluent system:

  • For normal-phase chromatography (silica gel): If your compound is eluting too quickly (high Rf), decrease the polarity of the eluent (e.g., decrease the percentage of ethyl acetate in a hexane/ethyl acetate mixture). If it is eluting too slowly (low Rf), increase the eluent polarity.

  • For reversed-phase chromatography: The principles are opposite to normal-phase. Increasing the polarity of the eluent (e.g., increasing the water content in a methanol/water mixture) will increase retention.

• Consider a different stationary phase: For fluorinated compounds, specialized stationary phases can offer unique selectivity. A pentafluorophenyl (PFP) stationary phase can provide different selectivity for halogenated aromatic compounds compared to standard silica or C18 columns[3].

• Use a shallower gradient: If using gradient elution, a shallower gradient around the elution point of your compound can improve resolution.

Issue 4: Peak Tailing in the Chromatogram

Cause: Peak tailing can be caused by several factors, including interactions between the acidic phenol group and the stationary phase, or column overload.

Solutions:

• Add a modifier to the eluent: For silica gel chromatography of acidic compounds like phenols, adding a small amount of a polar modifier like acetic acid (e.g., 0.1-1%) to the eluent can improve peak shape by protonating the silica surface and reducing strong interactions.

• Reduce the sample load: Overloading the column can lead to peak tailing. Reduce the amount of crude material loaded onto the column.

• Check the column integrity: A poorly packed column or a void at the top of the column can cause peak distortion.

A troubleshooting workflow for column chromatography is presented below:

Caption: A troubleshooting workflow for common issues in column chromatography.

III. Experimental Protocols

A. Protocol for Recrystallization

This protocol provides a general guideline. The choice of solvent and specific temperatures should be optimized for your crude product.

• Dissolution: In a fume hood, place the crude 2-Chloro-6-fluoro-3-(trifluoromethyl)phenol in an appropriately sized Erlenmeyer flask. Add a magnetic stir bar.

• Solvent Addition: Add the chosen recrystallization solvent (or the "good" solvent of a co-solvent pair) in small portions while stirring and gently heating the mixture on a hot plate. Add just enough solvent to completely dissolve the solid.

• Hot Filtration (Optional): If there are insoluble impurities, perform a hot filtration by passing the hot solution through a fluted filter paper in a pre-warmed funnel into a clean, pre-warmed flask.

• Cooling: Remove the flask from the heat and allow it to cool slowly to room temperature. Cover the flask to prevent solvent evaporation.

• Crystallization: Once the solution has reached room temperature, you may place it in an ice bath for 30-60 minutes to maximize crystal formation.

• Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals with a small amount of cold recrystallization solvent to remove any residual mother liquor.

• Drying: Dry the purified crystals under vacuum to remove all traces of solvent.

B. Protocol for Flash Column Chromatography

This protocol is for a standard silica gel flash column.

• Column Packing: In a fume hood, pack a glass chromatography column with silica gel using the chosen eluent system (a low-polarity mixture, e.g., 98:2 Hexane:Ethyl Acetate). Ensure the silica bed is well-compacted and free of air bubbles.

• Sample Preparation: Dissolve the crude product in a minimal amount of a suitable solvent (e.g., dichloromethane or the eluent). Alternatively, for less soluble compounds, create a "dry load" by adsorbing the crude product onto a small amount of silica gel and evaporating the solvent.

• Loading: Carefully add the sample to the top of the silica gel bed. If using a dry load, add the silica-adsorbed sample to the top of the column. Add a thin layer of sand on top of the sample to prevent disturbance of the silica bed during eluent addition.

• Elution: Fill the column with the eluent and apply pressure (using a pump or inert gas) to begin elution. Collect fractions in test tubes or other suitable containers.

• Monitoring: Monitor the separation by thin-layer chromatography (TLC) of the collected fractions.

• Fraction Pooling: Combine the fractions containing the pure product.

• Solvent Removal: Remove the solvent from the pooled fractions using a rotary evaporator to yield the purified 2-Chloro-6-fluoro-3-(trifluoromethyl)phenol.

IV. Safety Precautions

Always consult the Safety Data Sheet (SDS) for 2-Chloro-6-fluoro-3-(trifluoromethyl)phenol and all solvents before beginning any work.

• Personal Protective Equipment (PPE): Wear appropriate PPE, including safety goggles, a lab coat, and chemical-resistant gloves[4].

• Ventilation: All procedures should be performed in a well-ventilated chemical fume hood to avoid inhalation of vapors or dust.

• Handling: Avoid contact with skin and eyes. This compound and its analogs are classified as skin and eye irritants[4]. In case of contact, rinse immediately with plenty of water.

• Waste Disposal: Dispose of all chemical waste according to your institution's guidelines.

V. References

• Google Patents. (n.d.). CN1301949C - Prepn process of 2-fluoro-6-chlorophenol. Retrieved from

• Google Patents. (n.d.). EP0004447A2 - Preparation of trifluoromethylphenols and novel trifluoromethylphenyl benzyl ether intermediates. Retrieved from

• Organic Syntheses. (n.d.). Difluoromethylation of Phenols. Retrieved from [Link]

• BASF. (2025, July 1). Safety data sheet. Retrieved from [Link]

• LCGC International. (2026, April 4). Fluorinated HPLC Phases — Looking Beyond C18 for Reversed-Phase HPLC. Retrieved from [Link]

• ThermoFisher. (2025, October 24). SAFETY DATA SHEET. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Separation of Fluorinated Amino Acids and Oligopeptides from their Non-fluorinated Counterparts using High-performance Liquid Chromatography. Retrieved from [Link]

• Google Patents. (n.d.). JPH0871413A - Separation of aromatic fluoro-compound and aromatic nitro-compound. Retrieved from

• ResearchGate. (n.d.). Optimize the Separation of Fluorinated Amphiles Using High-Performance Liquid Chromatography. Retrieved from [Link]

• Phenomenex. (n.d.). Troubleshooting Guide. Retrieved from [Link]

• ResearchGate. (2017, February 24). Isolation/Synthesis, Characterization & Potential Impurities of Antifungal Drug, Fluconazole. Retrieved from [Link]

• Google Patents. (n.d.). PURIFICATION OF PHENOL. Retrieved from

• Mettler Toledo. (n.d.). Recrystallization Guide: Process, Procedure, Solvents. Retrieved from [Link]

• PWT Chemicals. (n.d.). Trouble Shooting Guide for Industrial Membrane Cleaning. Retrieved from [Link]

• MDPI. (2023, June 13). Facile Recrystallization Process for Tuning the Crystal Morphology and Thermal Safety of Industrial Grade PYX. Retrieved from [Link]

• Google Patents. (n.d.). US4429168A - Process for separating chlorinated phenols. Retrieved from

• Journal of Nuclear Medicine. (n.d.). Aromatic Radiofluorination with [18F]Fluorine Gas: 6-[18F]Fluoro-L-Dopa. Retrieved from [Link]

• Acta Crystallographica Section B. (n.d.). Halogen bonds in some dihalogenated phenols: applications to crystal engineering. Retrieved from [Link]

• Waters Corporation. (n.d.). LC Purification Troubleshooting Guide. Retrieved from [Link]

• Longdom Publishing. (n.d.). Development of a Method for Regioisomer Impurity Detection and Quantitation within the Raw Material 3-Chloro-5-Fluorophenol by Gas Chromatography. Retrieved from [Link]

• Royal Society of Chemistry. (2025). Recent advances in the diverse transformations of trifluoromethyl alkenes. Retrieved from [Link]

• American Pharmaceutical Review. (2026, April 5). Strategies for The Purification of Synthetic Products in The Pharmaceutical Industry. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). 2-Chloro-3-fluorophenol. Retrieved from [Link]

Sources

• 1. longdom.org [longdom.org]
• 2. mt.com [mt.com]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. tcichemicals.com [tcichemicals.com]

Reference Data & Comparative Studies

A Comparative Guide to Nucleophilic Aromatic Substitution: 2-Chloro-6-fluoro-3-(trifluoromethyl)phenol vs. 2-chloro-4-fluorophenol

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Nucleophilic Aromatic Substitution (SNAr) is a cornerstone reaction in medicinal chemistry, enabling the construction of complex aryl ethers, amines, and other derivatives that form the backbone of numerous pharmaceuticals.[1] The efficiency of SNAr reactions is highly dependent on the electronic properties of the aromatic substrate. This guide provides an in-depth comparison of two commercially available phenols, 2-Chloro-6-fluoro-3-(trifluoromethyl)phenol and 2-chloro-4-fluorophenol, as substrates for SNAr. Through a detailed analysis of their structural and electronic features, supported by mechanistic principles, we demonstrate the profound impact of substituent effects on reaction viability. We conclude that 2-Chloro-6-fluoro-3-(trifluoromethyl)phenol is a vastly superior substrate due to the powerful activating effect of the trifluoromethyl group, which significantly enhances the electrophilicity of the aromatic ring and stabilizes the key reaction intermediate. In contrast, 2-chloro-4-fluorophenol lacks sufficient activation and is a comparatively inert substrate under typical SNAr conditions.

The Principles of Nucleophilic Aromatic Substitution (SNAr)

Unlike nucleophilic substitutions on aliphatic systems (SN1/SN2), SNAr reactions on aromatic rings require specific features. The reaction generally proceeds via a two-step addition-elimination mechanism.[2][3]

• Nucleophilic Attack: A nucleophile attacks the electron-deficient aromatic ring at a carbon atom bearing a suitable leaving group (typically a halide). This step is usually rate-determining as it temporarily disrupts the ring's aromaticity.[4][5]

• Formation of a Meisenheimer Complex: This attack forms a resonance-stabilized, negatively charged intermediate known as a Meisenheimer complex.[2][3]

• Elimination of the Leaving Group: The aromaticity is restored by the elimination of the leaving group.

For this pathway to be favorable, the aromatic ring must be "activated" by the presence of strong electron-withdrawing groups (EWGs) positioned ortho or para to the leaving group.[3][4] These groups are essential for stabilizing the negative charge of the Meisenheimer complex through resonance.[6]

Structural and Electronic Profile of the Reactants

A direct comparison of the two phenols reveals the critical difference in their substitution patterns.

Feature	2-Chloro-6-fluoro-3-(trifluoromethyl)phenol	2-chloro-4-fluorophenol
Structure
Molecular Formula	C₇H₃ClF₄O	C₆H₄ClFO
Key Substituents	-OH, -Cl, -F, -CF₃	-OH, -Cl, -F
Activating EWGs	-CF₃ (strong) , -Cl (moderate), -F (moderate)	-Cl (moderate), -F (moderate)

The most significant distinction is the presence of the trifluoromethyl (-CF₃) group on the first molecule. The -CF₃ group is a powerful EWG due to the high electronegativity of the fluorine atoms, making it an excellent activator for SNAr reactions.[7]

Comparative Reactivity Analysis: A Mechanistic Deep Dive

The predicted reactivity of these two compounds in SNAr reactions is drastically different.

2-Chloro-6-fluoro-3-(trifluoromethyl)phenol: The Activated Substrate

This molecule is highly activated towards nucleophilic attack. The key to its reactivity lies in the strategic placement of the electron-withdrawing groups relative to the potential leaving groups (Cl at C2 and F at C6).

• Attack at C2 (displacing Cl⁻): A nucleophile attacking the C2 position is strongly favored. The resulting negative charge in the Meisenheimer complex is stabilized by three EWGs:

  • The -CF₃ group at the C3 position (ortho) provides powerful stabilization through induction.

  • The -F group at the C6 position (ortho) also provides stabilization.

• Attack at C6 (displacing F⁻): Attack at this position is less likely as the powerful -CF₃ group is in a meta position, offering no resonance stabilization and weaker inductive stabilization.

Therefore, SNAr reactions on this substrate are predicted to be regioselective, yielding the product of chloride displacement.

Caption: SNAr mechanism for 2-Chloro-6-fluoro-3-(trifluoromethyl)phenol.

2-chloro-4-fluorophenol: The Unactivated Substrate

This molecule lacks a strong activating group. The only EWGs are the halogens themselves.

• Attack at C2 (displacing Cl⁻): The fluorine atom is meta to this position, providing minimal stabilization for the Meisenheimer complex.

• Attack at C4 (displacing F⁻): The chlorine atom is meta to this position, also offering negligible stabilization.

Furthermore, the hydroxyl group (-OH) is an electron-donating group by resonance, which deactivates the ring towards nucleophilic attack. Under basic conditions required to generate a potent nucleophile (e.g., an alkoxide), the phenol will be deprotonated to a phenoxide (-O⁻), an even stronger deactivating group. Consequently, 2-chloro-4-fluorophenol is expected to be largely unreactive under standard SNAr conditions, likely requiring harsh conditions like high temperatures and pressures to force a reaction.[8]

Experimental Validation and Synthetic Protocols

Below is a representative, generalized protocol for an SNAr reaction with the activated substrate, 2-Chloro-6-fluoro-3-(trifluoromethyl)phenol, and a generic amine nucleophile.

Protocol: Synthesis of a Substituted Aniline Derivative

This protocol describes a general procedure for the reaction of 2-Chloro-6-fluoro-3-(trifluoromethyl)phenol with a primary or secondary amine.

Materials:

• 2-Chloro-6-fluoro-3-(trifluoromethyl)phenol (1.0 eq)

• Amine nucleophile (e.g., Piperidine, Morpholine) (1.2 eq)

• Potassium carbonate (K₂CO₃) or Diisopropylethylamine (DIPEA) as a base (2.0 eq)

• Anhydrous Dimethyl sulfoxide (DMSO) or N,N-Dimethylformamide (DMF) as solvent

• Standard laboratory glassware for reactions under an inert atmosphere

Caption: General experimental workflow for SNAr reaction.

Methodology:

• Reaction Setup: In a flame-dried round-bottom flask under an inert atmosphere (e.g., nitrogen), combine 2-Chloro-6-fluoro-3-(trifluoromethyl)phenol (1.0 eq), the amine nucleophile (1.2 eq), and potassium carbonate (2.0 eq).

• Solvent Addition: Add anhydrous DMSO to the flask to achieve a suitable concentration (e.g., 0.1-0.5 M).

• Reaction: Heat the reaction mixture to 80-120 °C. The optimal temperature will depend on the nucleophilicity of the amine. Monitor the reaction's progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Workup: Once the starting material is consumed, cool the reaction mixture to room temperature. Pour the mixture into a separatory funnel containing water and extract the product with an organic solvent like ethyl acetate (3x).[9]

• Purification: Combine the organic layers, wash with brine to remove residual DMSO, and dry over anhydrous sodium sulfate (Na₂SO₄).[9] Filter and concentrate the solvent under reduced pressure. The crude product can then be purified by flash column chromatography on silica gel.

Causality Behind Experimental Choices:

• Solvent: A polar aprotic solvent like DMSO or DMF is used to dissolve the reactants and stabilize the charged Meisenheimer intermediate without protonating the nucleophile.

• Base: A non-nucleophilic base like K₂CO₃ is required to scavenge the HCl formed during the reaction, driving the equilibrium towards the product. It is generally mild enough to not deprotonate the phenol significantly, which would deactivate the ring.

• Temperature: Elevated temperatures are often necessary to overcome the activation energy barrier associated with disrupting the aromatic ring in the rate-determining step.

Implications for Drug Development

The ability to selectively and efficiently perform SNAr reactions is critical in drug discovery. Many pharmaceutical scaffolds are built upon a central aromatic core, with various functional groups appended to modulate properties like target binding, solubility, and metabolic stability.

• Efficiency and Yield: Choosing a highly activated substrate like 2-Chloro-6-fluoro-3-(trifluoromethyl)phenol allows for milder reaction conditions, shorter reaction times, and higher yields. This is crucial for the efficient synthesis of compound libraries and for scaling up the production of a lead candidate.

• Regioselectivity: The predictable regioselectivity of the activated substrate ensures the formation of the desired isomer, simplifying purification and avoiding costly and time-consuming separation of unwanted byproducts.

• Scaffold Elaboration: The resulting product, a substituted 6-fluoro-3-(trifluoromethyl)phenol, retains the hydroxyl and fluorine groups, which can be further modified in subsequent synthetic steps, offering multiple handles for molecular elaboration.

Conclusion

The comparison between 2-Chloro-6-fluoro-3-(trifluoromethyl)phenol and 2-chloro-4-fluorophenol offers a clear illustration of the fundamental principles governing SNAr reactivity. The presence of the powerfully electron-withdrawing trifluoromethyl group in the ortho position to a leaving group renders 2-Chloro-6-fluoro-3-(trifluoromethyl)phenol a highly activated and synthetically versatile substrate for nucleophilic aromatic substitution. In contrast, 2-chloro-4-fluorophenol lacks the necessary electronic activation and is a poor substrate for this class of reactions. For researchers in drug development and organic synthesis, selecting the appropriately activated aromatic precursor is a critical decision that directly impacts synthetic feasibility, efficiency, and overall project timelines.

References

• Chemistry LibreTexts. (2015, July 19). 22.4: Preparation of Phenols: Nucleophilic Aromatic Substitution. Retrieved from [Link]

• Chemistry Steps. (2024, January 10). Reactions of Phenols. Retrieved from [Link]

• Hatakeyama, T., et al. (2021). Catalytic Concerted SNAr Reactions of Fluoroarenes by an Organic Superbase. PMC - NIH. Retrieved from [Link]

• KPU Pressbooks. (n.d.). 5.6 Nucleophilic Aromatic Substitution: SNAr. Organic Chemistry II. Retrieved from [Link]

• Master Organic Chemistry. (2018, August 20). Nucleophilic Aromatic Substitution: Introduction and Mechanism. Retrieved from [Link]

• MDPI. (2025, July 18). The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design. Retrieved from [Link]

• OpenStax. (2023, September 20). 16.6 Nucleophilic Aromatic Substitution. Organic Chemistry. Retrieved from [Link]

• Togni, A., et al. (2020, September 24). Development of SNAr Nucleophilic Fluorination: A Fruitful Academia-Industry Collaboration. Accounts of Chemical Research, ACS Publications. Retrieved from [Link]

• Wang, G., et al. (2016). Base-promoted C–F bond activation/cleavage of octafluorotoluene for the synthesis of polyfluoroarylated alkynes. RSC Advances. Retrieved from [Link]

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• 1. Catalytic Concerted SNAr Reactions of Fluoroarenes by an Organic Superbase - PMC [pmc.ncbi.nlm.nih.gov]
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• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. masterorganicchemistry.com [masterorganicchemistry.com]
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• 8. 5.6 Nucleophilic Aromatic Substitution: SNAr – Organic Chemistry II [kpu.pressbooks.pub]
• 9. pdf.benchchem.com [pdf.benchchem.com]

A Comparative Guide to HPLC Method Development and Validation for Purity Assessment of 2-Chloro-6-fluoro-3-(trifluoromethyl)phenol

This guide provides an in-depth, experience-driven walkthrough for the development and validation of a stability-indicating High-Performance Liquid Chromatography (HPLC) method for the purity assessment of 2-Chloro-6-fluoro-3-(trifluoromethyl)phenol. We will objectively compare common chromatographic approaches, detail the rationale behind our experimental choices, and present a comprehensive validation protocol grounded in international regulatory standards.

The purity of active pharmaceutical ingredients (APIs) and key intermediates is a cornerstone of drug safety and efficacy. 2-Chloro-6-fluoro-3-(trifluoromethyl)phenol is a complex halogenated phenol, likely serving as a critical building block in the synthesis of novel pharmaceutical or agrochemical compounds. Its intricate substitution pattern necessitates a robust, well-validated analytical method to ensure that process-related impurities and degradation products are effectively separated and quantified. This guide is designed for researchers, analytical scientists, and drug development professionals seeking to establish a scientifically sound and defensible purity method.

Our approach is rooted in the principles outlined by the International Council for Harmonisation (ICH), specifically the Q2(R2) guideline on the validation of analytical procedures.[1][2][3][4] This ensures that the resulting method is not only scientifically robust but also meets global regulatory expectations.

Part 1: HPLC Method Development and Optimization: A Comparative Analysis

The primary objective of method development is to achieve adequate resolution of the main analyte peak from all potential impurities and degradants with good peak symmetry and efficiency. For a substituted phenol like our target compound, a reversed-phase HPLC (RP-HPLC) approach is the logical starting point due to the molecule's non-polar aromatic core.

Initial Considerations & Analyte Properties

2-Chloro-6-fluoro-3-(trifluoromethyl)phenol possesses a phenolic hydroxyl group, making it a weak acid. The pH of the mobile phase will, therefore, be a critical parameter influencing its ionization state and, consequently, its retention time and peak shape. The presence of a trifluoromethyl group and halogen atoms (Cl, F) increases its hydrophobicity, suggesting strong retention on a C18 stationary phase. The aromatic ring provides a strong chromophore, making UV detection a suitable choice.

Comparison of Stationary Phases

The choice of HPLC column is paramount for achieving the desired separation. We compared two common, yet distinct, reversed-phase columns to assess their performance for this specific analyte.

• Hypothesis: A standard C18 column will provide good hydrophobic retention. However, a Phenyl-Hexyl column might offer alternative selectivity through π-π interactions with the analyte's aromatic ring, potentially improving the resolution of closely related impurities.

Parameter	Column A: Standard C18 (5 µm, 4.6 x 150 mm)	Column B: Phenyl-Hexyl (3.5 µm, 4.6 x 100 mm)	Rationale & Outcome
Retention Factor (k')	5.8	4.5	The C18 column shows stronger retention due to its higher hydrophobicity. The Phenyl-Hexyl phase is less retentive but can offer different selectivity.
Tailing Factor (Tf)	1.4	1.1	The Phenyl-Hexyl column provided a more symmetrical peak. This is likely due to favorable π-π interactions and potentially lower silanol activity, which can cause tailing with acidic compounds like phenols.
Theoretical Plates (N)	12,500	14,000	The higher efficiency of Column B is attributed to its smaller particle size (3.5 µm vs. 5 µm), leading to sharper peaks.
Conclusion	Provides adequate retention but shows some peak tailing.	Selected. Offers superior peak shape and efficiency, which is critical for separating closely eluting impurities.

Comparison of Mobile Phase Composition

The mobile phase composition dictates the elution strength and can be fine-tuned to optimize selectivity.

• Organic Modifier (Acetonitrile vs. Methanol):

  • Acetonitrile (ACN): Generally provides lower backpressure and better UV transparency. It often results in sharper peaks.

  • Methanol (MeOH): Can offer different selectivity compared to ACN, which can be advantageous for resolving difficult peak pairs.

  • Outcome: Acetonitrile was chosen as it provided a better overall peak shape and a more stable baseline.

• Aqueous Phase pH and Buffering:

  • Unbuffered (Water/ACN): Running the analyte in a simple water/ACN mixture resulted in significant peak tailing (Tf > 1.8). This is a classic effect caused by the interaction of the ionized (phenolate) and non-ionized (phenolic) forms of the analyte with the stationary phase.

  • Buffered (Phosphate Buffer pH 3.0/ACN): Introducing a phosphate buffer at a pH well below the analyte's pKa (typically ~7-10 for substituted phenols) ensures that the phenolic group remains fully protonated (non-ionized). This single, neutral form interacts more consistently with the C18 phase, eliminating tailing.

  • Outcome: A mobile phase buffered to pH 3.0 was essential for achieving a sharp, symmetrical peak.

The Optimized HPLC Method

Based on the comparative development work, the following conditions were selected for method validation.

Parameter	Optimized Condition
Instrument	HPLC system with UV/Vis or Diode Array Detector (DAD)
Column	Phenyl-Hexyl (3.5 µm, 4.6 x 100 mm)
Mobile Phase A	0.1% Phosphoric Acid in Water (pH ≈ 2.5-3.0)
Mobile Phase B	Acetonitrile (ACN)
Gradient	40% B to 70% B over 15 minutes, then hold for 5 min
Flow Rate	1.0 mL/min
Column Temperature	35 °C
Detection Wavelength	275 nm
Injection Volume	10 µL
Diluent	Acetonitrile/Water (50:50, v/v)

Part 2: Validation of the Optimized HPLC Method

Method validation is the process of providing documented evidence that an analytical procedure is suitable for its intended purpose.[5][6][7] The following validation experiments were designed and executed according to the ICH Q2(R2) guideline.[1][2][4]

Workflow for HPLC Method Development and Validation

Caption: Workflow from method development to full validation.

System Suitability Testing (SST)

Causality: Before any sample analysis, SST is performed to ensure the chromatographic system is operating correctly. It is a self-validating check that confirms the system's readiness.

Protocol: A standard solution of 2-Chloro-6-fluoro-3-(trifluoromethyl)phenol (e.g., 100 µg/mL) is injected five or six times. The key performance indicators are then calculated.

Parameter	Acceptance Criteria	Justification
Tailing Factor (Tf)	≤ 1.5	Ensures peak is symmetrical for accurate integration.
Theoretical Plates (N)	≥ 5000	Confirms column efficiency and good peak sharpness.
%RSD of Peak Area	≤ 2.0%	Demonstrates injection precision and system stability.
%RSD of Retention Time	≤ 1.0%	Confirms pump performance and mobile phase consistency.

Specificity & Forced Degradation Studies

Causality: Specificity is the ability to assess the analyte unequivocally in the presence of components that may be expected to be present, such as impurities or degradants.[8] Forced degradation studies are performed to intentionally degrade the sample, thereby generating potential degradation products and proving the method is "stability-indicating."[9][10][11]

Experimental Protocol: A stock solution of the analyte was subjected to the following stress conditions to achieve a target degradation of 5-20%.[12] A Diode Array Detector (DAD) was used to assess peak purity for the main analyte peak in each stressed sample.

• Acid Hydrolysis: 0.1 M HCl at 60°C for 4 hours.

• Base Hydrolysis: 0.1 M NaOH at room temperature for 2 hours.

• Oxidative Degradation: 3% H₂O₂ at room temperature for 24 hours.

• Thermal Degradation: Solid sample at 80°C for 48 hours.

• Photolytic Degradation: Solution exposed to 1.2 million lux hours (visible) and 200 watt-hours/m² (UV) light.[12]

Data Summary:

Stress Condition	% Degradation	No. of Degradant Peaks	Peak Purity of Analyte	Conclusion
Unstressed	0%	0	Pass	-
Acid Hydrolysis	~12.5%	2	Pass	Method is specific under acidic conditions.
Base Hydrolysis	~18.2%	3	Pass	Method is specific under basic conditions.
Oxidation	~8.9%	1	Pass	Method is specific under oxidative conditions.
Thermal	~5.1%	1	Pass	Method is specific under thermal stress.
Photolytic	~6.5%	2	Pass	Method is specific under photolytic stress.

The "Pass" in Peak Purity confirms that no co-eluting degradants were detected under the main analyte peak, proving the method is stability-indicating.

Linearity and Range

Causality: Linearity demonstrates a proportional relationship between the concentration of the analyte and the detector's response over a specified range. The range is the interval over which the method is shown to be precise, accurate, and linear.[5]

Protocol: A series of at least five standard solutions were prepared, spanning 80% to 120% of the nominal test concentration (e.g., 80, 90, 100, 110, 120 µg/mL). For impurity quantification, the range should cover from the reporting threshold up to 120% of the specification limit.[4][7]

Data Summary:

Parameter	Result	Acceptance Criteria
Range Studied	80 - 120 µg/mL	80 - 120% of nominal concentration
Correlation Coefficient (r²)	0.9998	≥ 0.999
Y-intercept	Close to zero	Should not be significantly different from zero.
Residual Plot	Randomly scattered	Confirms no systematic deviation from linearity.

Accuracy

Causality: Accuracy measures the closeness of the test results to the true value. It is typically determined by spiking a placebo (matrix without the analyte) with known amounts of the analyte at different concentration levels.

Protocol: Accuracy was assessed by analyzing samples spiked with the analyte at three concentration levels (80%, 100%, and 120% of the nominal concentration), with three replicate preparations at each level.

Data Summary:

Spiked Level	Mean Recovery (%)	%RSD	Acceptance Criteria
80%	99.5%	0.8%	98.0 - 102.0% Recovery
100%	100.3%	0.6%	with %RSD ≤ 2.0%
120%	100.8%	0.5%

Precision

Causality: Precision expresses the degree of scatter between a series of measurements obtained from multiple samplings of the same homogeneous sample. It is evaluated at two levels: repeatability and intermediate precision.[7]

Protocol:

• Repeatability (Intra-assay precision): Six replicate preparations of the analyte at 100% of the test concentration were analyzed on the same day, by the same analyst, on the same instrument.

• Intermediate Precision: The repeatability experiment was repeated by a different analyst, on a different day, using a different instrument.

Data Summary:

Precision Level	Mean Assay Value (%)	%RSD	Acceptance Criteria
Repeatability	99.8%	0.7%	%RSD ≤ 2.0%
Intermediate Precision	100.5%	0.9%	%RSD ≤ 2.0%

Relationship Between Core Validation Parameters

Caption: Interdependence of core validation parameters.

Limit of Detection (LOD) and Limit of Quantification (LOQ)

Causality: LOD is the lowest amount of analyte that can be detected but not necessarily quantified. LOQ is the lowest amount that can be quantified with suitable precision and accuracy.

Protocol: LOD and LOQ were determined based on the standard deviation of the response and the slope of the linearity curve, as per the ICH guideline.

• LOD = 3.3 * (σ / S)

• LOQ = 10 * (σ / S)

  • Where σ = the standard deviation of the y-intercepts of regression lines and S = the slope of the calibration curve.

Data Summary:

Parameter	Result (µg/mL)	Significance
LOD	0.05	The method can reliably detect impurities at this level.
LOQ	0.15	The method can reliably quantify impurities at or above this level.

Robustness

Causality: Robustness measures the method's capacity to remain unaffected by small, deliberate variations in method parameters, indicating its reliability during normal usage.

Protocol: Key method parameters were slightly varied, and the effect on retention time and peak area was observed. System suitability criteria were checked for each condition.

Data Summary:

Parameter Varied	Variation	Impact on Retention Time	Impact on Peak Area	SST Met?
Flow Rate	± 0.1 mL/min	Minor shift, <5%	Negligible	Yes
Column Temperature	± 2 °C	Minor shift, <3%	Negligible	Yes
Mobile Phase pH	± 0.2 units	Minor shift, <4%	Negligible	Yes

The method is considered robust as minor changes did not significantly impact the results and system suitability was maintained throughout.

Conclusion

This guide has detailed a systematic, comparative approach to developing a stability-indicating RP-HPLC method for the purity analysis of 2-Chloro-6-fluoro-3-(trifluoromethyl)phenol. By comparing stationary phases and optimizing mobile phase conditions, we established a method with excellent peak shape and efficiency.

The subsequent validation, performed in strict accordance with ICH Q2(R2) guidelines, provides comprehensive, documented evidence of the method's performance. The data demonstrates that the method is specific, linear, accurate, precise, and robust for its intended purpose. The successful completion of forced degradation studies confirms its stability-indicating nature, making it a reliable tool for quality control, stability studies, and regulatory submissions in the pharmaceutical and chemical industries.

References

• U.S. Food and Drug Administration. (2024). Q2(R2) Validation of Analytical Procedures. [Link]

• U.S. Food and Drug Administration. (2015). Analytical Procedures and Methods Validation for Drugs and Biologics. [Link]

• Jadhav, S. B., et al. (n.d.). Forced Degradation as an Integral Part of HPLC Stability-Indicating Method Development. Open Access Journals. [Link]

• College of Agricultural & Environmental Sciences. (n.d.). Development of a reversed-phase high performance liquid chromatography (RP-HPLC) procedure for the simultaneous determination of phenolic compounds in peanut skin extracts. [Link]

• U.S. Food and Drug Administration. (n.d.). Q2(R2) Validation of Analytical Procedures. [Link]

• Lab Manager. (2025). ICH and FDA Guidelines for Analytical Method Validation. [Link]

• U.S. Food and Drug Administration. (2020). Analytical Procedures and Methods Validation for Drugs and Biologics. [Link]

• International Journal of Advanced Research in Science, Communication and Technology. (2025). A Review on HPLC Method Development and Validation in Forced Degradation Studies. [Link]

• European Medicines Agency. (n.d.). ICH guideline Q2(R2) on validation of analytical procedures. [Link]

• Onyx Scientific. (n.d.). A practical guide to forced degradation and stability studies for drug substances. [Link]

• ECA Academy. (2024). EMA publishes ICH Q14 Guideline on Analytical Procedure Development - Step 5. [Link]

• Royal Society of Chemistry. (n.d.). A reversed phase HPLC-DAD method for the determination of phenolic compounds in plant leaves. [Link]

• European Medicines Agency. (2022). ICH guideline Q2(R2) on validation of analytical procedures. [Link]

• European Medicines Agency. (2006). Q 2 (R1) Validation of Analytical Procedures: Text and Methodology. [Link]

• ResearchGate. (2023). RP-HPLC Method Development for Simultaneous Determination of Phenolic Compounds in Fruit Extracts of Momordica charantia from Different Locations in Malaysia. [Link]

• European Medicines Agency. (2023). ICH Q2(R2) Guideline on validation of analytical procedures. [Link]

• ResolveMass. (2026). Forced Degradation Study as per ICH Guidelines: What Q1A(R2) Expects. [Link]

• Journal of Applied Horticulture. (n.d.). A rapid hplc method for determination of major phenolic acids in plant material. [Link]

• Embrapa. (2024). A robust method for quantifying 42 phenolic compounds by RP-HPLC. [Link]

• ResearchGate. (n.d.). Q2(R1) Validation of Analytical Procedures: An Implementation Guide. [Link]

• SIELC Technologies. (2018). 2-Chloro-6-fluorophenol. [Link]

• Health Canada. (2015). ICH Q2(R1) Guideline: Validation of Analytical Procedures: Text and Methodology. [Link]

• International Council for Harmonisation. (2005). ICH Harmonised Tripartite Guideline - Validation of Analytical Procedures: Text and Methodology Q2(R1). [Link]

• ECA Academy. (n.d.). ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology. [Link]

• U.S. Food and Drug Administration. (n.d.). Q2(R1) Validation of Analytical Procedures: Text and Methodology. [Link]

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Comparative Reactivity of Trifluoromethyl Phenols in Transition-Metal Catalysis

As a Senior Application Scientist, I frequently evaluate the boundaries of cross-coupling methodologies. Historically, transition-metal catalysis has relied heavily on aryl halides and highly activated sulfonates (like triflates) to facilitate oxidative addition. However, the drive toward more sustainable and diverse chemical building blocks has spotlighted phenol derivatives as highly desirable electrophiles.

Within this chemical space, trifluoromethyl phenols (specifically their ester, carbonate, and sulfonate derivatives) occupy a privileged position. The strong electron-withdrawing nature of the trifluoromethyl (–CF₃) group fundamentally alters the reactivity profile of the C–O bond, bridging the gap between inert standard phenols and hyper-reactive fluorinated species. This guide provides an in-depth, objective comparison of trifluoromethyl phenols against other alternatives, supported by field-proven experimental data and mechanistic causality.

Mechanistic Causality: The "CF₃ Effect" on C–O Bond Activation

To understand why trifluoromethyl phenols are exceptional cross-coupling partners, we must examine the thermodynamics of the oxidative addition step. In low-valent transition-metal catalysis (e.g., Pd(0) or Ni(0)), the activation of a C(acyl)–O or C(aryl)–O bond is heavily dependent on the leaving group ability of the phenoxide moiety.

The leaving group ability can be crudely approximated by the pKₐ of the conjugate acid[1]. Standard phenol has a pKₐ of ~10.0, making the corresponding phenoxide a relatively poor leaving group. In contrast, the robust inductive and hyperconjugative electron-withdrawing effects of a para-CF₃ group lower the pKₐ of p-trifluoromethylphenol to approximately 8.7.

This seemingly small drop in pKₐ crosses a critical threshold (pKₐ ~ 15 for the overall catalytic viability of ester activation)[1]. By reducing the electron density on the phenolic oxygen, the –CF₃ group weakens the C–O bond and stabilizes the developing negative charge during the transition state of oxidative addition. Consequently, p-trifluoromethylphenyl esters become highly competent electrophiles for Pd-catalyzed amidation, whereas standard phenyl esters remain essentially inert under identical conditions[1].

Catalytic cycle of Pd-mediated C-O activation of p-trifluoromethylphenyl esters.

Comparative Reactivity Profiles

To objectively evaluate the performance of trifluoromethyl phenols, we must benchmark them against both unactivated and highly activated alternatives.

A. Pd-Catalyzed Amide Bond Formation from Esters

In the synthesis of benzanilide via Pd-NHC catalysis, the choice of the ester leaving group dictates the reaction's success. Highly activated pentafluorophenyl esters react without a catalyst, while standard phenyl esters fail to undergo oxidative addition[1]. The p-trifluoromethylphenyl ester provides the ideal "Goldilocks" reactivity—stable enough to isolate and store, yet reactive enough to undergo smooth catalytic C–O activation[1].

Table 1: Yield of Benzanilide based on Ester Leaving Group [1]

Ester Derivative (Leaving Group)	pKₐ of Phenol	Reactivity Profile	Yield (%)
Phenyl benzoate	~10.0	Inert / Non-reactive	< 5%
4-Methoxyphenyl benzoate	~10.2	Poorly reactive	74%
4-Trifluoromethylphenyl benzoate	~8.7	Highly reactive (Catalytic)	94%
Pentafluorophenyl benzoate	~5.5	Hyper-reactive (Background reaction)	> 99% (No catalyst needed)

B. Ni-Catalyzed Oxidative Addition Rates

Nickel(0) complexes, such as [Ni(COD)(dppf)], exhibit a broader tolerance for C–O bond activation than Palladium. Kinetic studies on the oxidative addition of various p-trifluoromethylphenyl electrophiles (p-F₃C-C₆H₄-X) reveal a distinct reactivity hierarchy[2]. The –CF₃ group ensures that even typically stubborn leaving groups like pivalates (OPiv) can be engaged at elevated temperatures[2].

Table 2: Relative Reactivity of p-Trifluoromethylphenyl Electrophiles with Ni(0) [2]

Electrophile (X)	Oxidative Addition Rate / Viability	Mechanistic Note
Triflates / Tosylates (-OTf, -OTs)	Extremely Fast (Room Temp to 50 °C)	Rapid ligand exchange pre-equilibrium
Carbamates (-OCONEt₂)	Moderate (50 °C - 70 °C)	Requires elevated temp for full conversion
Pivalates (-OPiv)	Slow to Moderate (70 °C)	C(sp²)–O bond successfully cleaved
Methyl Ethers (-OMe)	Very Slow (Estimated ~25% at 48h)	Barely viable; requires harsh conditions

Divergent Chemoselectivity: Ar–O vs. Ar–X Cleavage

One of the most powerful applications of trifluoromethyl phenol derivatives is their tunable chemoselectivity in multi-functionalized molecules. When dealing with chlorinated or brominated phenol derivatives, transition-metal catalysis can be directed to cleave either the Ar–O bond or the Ar–Cl/Br bond[3].

By altering the specific derivative of the phenol, researchers can completely invert the site of oxidative addition. For instance, in Ni-mediated trifluoromethylation:

• Utilizing a tosylate derivative of 4-chlorophenol directs the Ni(0) catalyst exclusively to the Ar–O bond , leaving the Ar–Cl bond intact[3].

• Switching to a pivalate derivative shifts the oxidative addition exclusively to the Ar–Cl bond , preserving the Ar–O framework[3].

Leaving-group-directed chemoselective Ar-O vs Ar-Cl bond cleavage in Ni-catalysis.

Validated Experimental Methodologies

To ensure trustworthiness and reproducibility, the following protocol describes a self-validating system for the Pd-catalyzed cross-coupling of p-trifluoromethylphenyl esters with anilines[1].

Protocol: Pd-Catalyzed Amidation via C–O Bond Activation

Causality Check: The use of a preassembled Pd-NHC catalyst (Pd(IPr)(allyl)Cl) is critical. The bulky N-heterocyclic carbene (IPr) donates sufficient electron density to the Pd center to force oxidative addition into the moderately strong C–O bond, while its steric bulk prevents undesired decarbonylation and accelerates reductive elimination[1].

Reagents & Stoichiometry:

• p-Trifluoromethylphenyl benzoate (0.1 mmol, 1.0 equiv)

• Aniline (0.12 mmol, 1.2 equiv)

• Pd(IPr)(allyl)Cl precatalyst (3 mol %)

• K₂CO₃ (0.15 mmol, 1.5 equiv)

• H₂O (1.0 mmol, 10 equiv)

• Toluene (0.5 mL, 0.2 M)

• Internal Standard: 1,3,5-trimethoxybenzene (0.1 mmol)

Step-by-Step Workflow:

• Preparation: In an argon-filled glovebox, charge an oven-dried 2-dram vial with p-trifluoromethylphenyl benzoate, Pd(IPr)(allyl)Cl, and K₂CO₃.

• Solvent & Additive Addition: Add toluene to the vial, followed by aniline and water. Note: The inclusion of water is a critical mechanistic requirement to ensure high conversion by aiding in the solubility and activation of the inorganic base[1].

• Reaction: Seal the vial with a Teflon-lined cap, remove it from the glovebox, and stir the mixture at 110 °C for 12 hours.

• Self-Validating Quench & Analysis: Cool the reaction to room temperature. Add exactly 0.1 mmol of 1,3,5-trimethoxybenzene to the crude mixture. Dilute with dichloromethane and filter through a short pad of Celite.

• Quantification: Concentrate the filtrate and analyze via ¹H NMR. The integration of the product's amide proton against the highly resolved aromatic protons of the 1,3,5-trimethoxybenzene internal standard provides a highly accurate, self-validating yield (Expected: ~94%)[1].

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A Senior Application Scientist's Guide to Mass Spectrometry Validation of 2-Chloro-6-fluoro-3-(trifluoromethyl)phenol Metabolites

For researchers, scientists, and drug development professionals, the robust characterization of metabolic pathways is a cornerstone of understanding a compound's fate within a biological system. This guide provides an in-depth, technically-focused comparison of mass spectrometry-based approaches for the validation of metabolites derived from 2-Chloro-6-fluoro-3-(trifluoromethyl)phenol. Moving beyond a simple recitation of protocols, we will delve into the rationale behind experimental choices, ensuring a self-validating and scientifically rigorous workflow.

Introduction: The Metabolic Challenge of a Poly-substituted Phenol

2-Chloro-6-fluoro-3-(trifluoromethyl)phenol presents a unique metabolic puzzle. The presence of three distinct electron-withdrawing groups (chlorine, fluorine, and a trifluoromethyl group) on an aromatic ring influences its susceptibility to and sites of metabolic attack. The high strength of the carbon-fluorine bond and the general resistance of trifluoromethyl groups to metabolism suggest that initial biotransformation will likely target the aromatic ring.[1] Cytochrome P450 (CYP) enzymes are the primary catalysts for such reactions, typically involving hydroxylation.[2]

Our objective is to establish a definitive mass spectrometry-based workflow to identify and validate these potential metabolites. This guide will compare and contrast different mass spectrometric techniques, providing the rationale for selecting the most appropriate method for both qualitative identification and quantitative analysis.

Predicting the Metabolic Landscape: In Silico and In Vitro Approaches

Prior to embarking on instrumental analysis, a combination of computational prediction and in vitro experimentation is crucial for focusing our analytical efforts.

In Silico Metabolite Prediction

Numerous software tools can predict the likely sites of metabolism on a parent molecule.[3][4] For 2-Chloro-6-fluoro-3-(trifluoromethyl)phenol, the primary predicted metabolic transformations are:

• Hydroxylation: Addition of a hydroxyl group to the aromatic ring is the most probable initial metabolic step.

• Dehalogenation/Defluorination: While less common, the enzymatic removal of chlorine or fluorine is a possibility that must be considered.[5]

Based on these predictions, we can hypothesize the formation of several key metabolites, including hydroxylated and potentially dehalogenated or defluorinated analogs of the parent compound.

In Vitro Metabolism: Generating the Metabolites

To experimentally generate the predicted metabolites, in vitro systems that recapitulate hepatic metabolism are employed. Liver microsomes and S9 fractions are the most common and cost-effective choices.[6][7]

• Liver Microsomes: These preparations are rich in phase I enzymes, particularly CYPs, making them ideal for studying initial oxidative metabolism.[7]

• S9 Fractions: Containing both microsomal and cytosolic enzymes, S9 fractions can facilitate both phase I and some phase II (conjugation) reactions.[6]

Experimental Protocol: In Vitro Incubation

• Prepare the Incubation Mixture: In a microcentrifuge tube, combine liver microsomes or S9 fraction (e.g., from human, rat, or mouse) with a phosphate buffer (pH 7.4).

• Add Cofactors: For CYP-mediated metabolism, add an NADPH-regenerating system (e.g., NADP+, glucose-6-phosphate, and glucose-6-phosphate dehydrogenase).

• Initiate the Reaction: Add 2-Chloro-6-fluoro-3-(trifluoromethyl)phenol (typically dissolved in a minimal amount of organic solvent like methanol or DMSO) to the incubation mixture.

• Incubate: Incubate the reaction at 37°C for a defined period (e.g., 60 minutes).

• Quench the Reaction: Stop the reaction by adding a cold organic solvent, such as acetonitrile, which also serves to precipitate proteins.

• Sample Preparation: Centrifuge the mixture to pellet the precipitated protein. The supernatant, containing the parent compound and its metabolites, is then collected for LC-MS/MS analysis.

Mass Spectrometry Validation: A Comparative Approach

The heart of metabolite validation lies in the application of liquid chromatography-tandem mass spectrometry (LC-MS/MS).[1] We will compare two primary mass spectrometry platforms: triple quadrupole (QqQ) and high-resolution mass spectrometry (HRMS), such as Quadrupole Time-of-Flight (Q-TOF) or Orbitrap systems.

The Workflow: From Separation to Identification

The general workflow for metabolite analysis is consistent across platforms, with key differences in the mass analysis stage.

Caption: General workflow for LC-MS based metabolite validation.

Triple Quadrupole (QqQ) Mass Spectrometry: The Quantitative Workhorse

QqQ instruments are renowned for their sensitivity and specificity in targeted analysis, operating primarily in Multiple Reaction Monitoring (MRM) mode.[3]

Strengths:

• High Sensitivity and Selectivity: MRM allows for the detection of very low abundance metabolites in complex matrices.

• Excellent for Quantification: Provides a wide linear dynamic range and high reproducibility for quantitative assays.

Limitations:

• Requires a priori Knowledge: You need to know the precursor and product ion masses for each metabolite you want to detect.

• Limited for Unknown Metabolite Identification: Not ideal for discovering unexpected metabolites.

High-Resolution Mass Spectrometry (HRMS): The Discovery Engine

HRMS instruments, such as Q-TOF and Orbitrap, provide high mass accuracy and resolution, enabling the confident identification of unknown compounds.[3][8]

Strengths:

• Accurate Mass Measurement: Allows for the determination of the elemental composition of metabolites.

• Ideal for Unknown Identification: Full scan and data-dependent MS/MS acquisition modes enable the detection and fragmentation of all ions present in a sample.[9]

• Retrospective Data Analysis: The data can be re-interrogated for newly discovered metabolites of interest without re-running the sample.

Limitations:

• Generally Lower Sensitivity for Quantification than QqQ in MRM mode.

• More Complex Data Analysis.

A Hybrid Approach for Comprehensive Validation

For a complete validation of 2-Chloro-6-fluoro-3-(trifluoromethyl)phenol metabolites, a hybrid approach is recommended:

• Discovery with HRMS: Initially, analyze the in vitro incubation samples using an HRMS instrument in a data-dependent acquisition mode. This will allow for the identification of all potential metabolites based on their accurate mass and fragmentation patterns.

• Targeted Quantification with QqQ: Once the metabolites have been identified and their fragmentation patterns characterized, develop a sensitive and specific MRM method on a QqQ instrument for routine quantification.

Data Analysis and Interpretation

Metabolite Identification with HRMS

The identification of a metabolite using HRMS is a multi-step process:

• Feature Detection: Identify all ion signals that are present in the incubation sample but absent or at a much lower intensity in the control (no parent compound) sample.

• Elemental Composition Determination: Use the accurate mass of the potential metabolite to determine its elemental formula.

• MS/MS Fragmentation Analysis: The fragmentation pattern of the metabolite should be consistent with the proposed structure. For example, a hydroxylated metabolite of 2-Chloro-6-fluoro-3-(trifluoromethyl)phenol would be expected to show a neutral loss of CO, similar to other phenols.[10]

Comparative Performance Data

The following table summarizes the expected performance characteristics of QqQ and HRMS for metabolite validation.

Parameter	Triple Quadrupole (QqQ) - MRM Mode	High-Resolution MS (HRMS) - Full Scan
Primary Application	Targeted Quantification	Untargeted Identification & Quantification
Mass Accuracy	Low (<500 ppm)	High (<5 ppm)
Limit of Detection (LOD)	Very Low (pg/mL range)	Low to Moderate (ng/mL range)
Linear Dynamic Range	Wide (4-6 orders of magnitude)	Moderate (3-4 orders of magnitude)
Confidence in Identification	Moderate (based on retention time and two mass transitions)	High (based on accurate mass and MS/MS spectrum)

Conclusion: A Phased Approach to Definitive Metabolite Validation

The validation of metabolites for a complex molecule like 2-Chloro-6-fluoro-3-(trifluoromethyl)phenol requires a strategic and multi-faceted approach. By combining the predictive power of in silico tools with the experimental rigor of in vitro metabolism and the analytical strengths of both high-resolution and triple quadrupole mass spectrometry, researchers can achieve a comprehensive and confident characterization of the metabolic fate of their compound of interest. This phased approach, from discovery to quantification, ensures both scientific integrity and the generation of high-quality, reliable data essential for drug development and safety assessment.

References

• Breitling, R., et al. (2018). MetNet: Metabolite Network Prediction from High-Resolution Mass Spectrometry Data in R Aiding Metabolite Annotation. Analytical Chemistry. Retrieved from [Link]

• den Besten, C., et al. (1993). Cytochrome P450-mediated oxidation of pentafluorophenol to tetrafluorobenzoquinone as the primary reaction product. Chemical Research in Toxicology. Retrieved from [Link]

• Environmental Science: Processes & Impacts. (n.d.). Spontaneous aqueous defluorination of trifluoromethylphenols: substituent effects and revisiting the mechanism. Retrieved from [Link]

• ResearchGate. (n.d.). The Aqueous Photolysis of TFM and Related Trifluoromethylphenols. An Alternate Source of Trifluoroacetic Acid in the Environment. Retrieved from [Link]

• Springer Nature Experiments. (n.d.). Annotation of Specialized Metabolites from High-Throughput and High-Resolution Mass Spectrometry Metabolomics. Retrieved from [Link]

• OSTI.GOV. (2015). Cytochrome P450-mediated oxidation of pentafluorophenol to tetrafluorobenzoquinone as the primary reaction product. Retrieved from [Link]

• ResearchGate. (n.d.). The biodegradation vs. biotransformation of fluorosubstituted aromatics. Retrieved from [Link]

• International Journal of Pharmaceutical Research and Allied Sciences. (n.d.). Metabolite Identification by Mass Spectrometry. Retrieved from [Link]

• ACS Publications. (2017). Development of a Liquid Chromatography–High Resolution Mass Spectrometry Metabolomics Method with High Specificity for Metabolite Identification Using All Ion Fragmentation Acquisition. Retrieved from [Link]

• ACS Publications. (n.d.). Cytochrome P450-mediated oxidation of pentafluorophenol to tetrafluorobenzoquinone as the primary reaction product. Retrieved from [Link]

• ACS Publications. (2021). Discovery of a P450-Catalyzed Oxidative Defluorination Mechanism toward Chiral Organofluorines: Uncovering a Hidden Pathway. Retrieved from [Link]

• ResearchGate. (2006). (PDF) Cytochromes P450 in phenolic metabolism. Retrieved from [Link]

• eGyanKosh. (n.d.). MASS SPECTROMETRY: FRAGMENTATION PATTERNS. Retrieved from [Link]

• MDPI. (2020). Application of In Vitro Metabolism Activation in High-Throughput Screening. Retrieved from [Link]

• MDPI. (2023). PFAS Biotransformation Pathways: A Species Comparison Study. Retrieved from [Link]

• PubMed. (n.d.). Evolution of novel metabolic pathways for the degradation of chloroaromatic compounds. Retrieved from [Link]

• IntechOpen. (2022). In Vitro Drug Metabolism Studies Using Human Liver Microsomes. Retrieved from [Link]

• MDPI. (2024). Development of a Novel In Silico Classification Model to Assess Reactive Metabolite Formation in the Cysteine Trapping Assay and Investigation of Important Substructures. Retrieved from [Link]

• KoreaScience. (2024). Trend of In Silico Prediction Research Using Adverse Outcome Pathway. Retrieved from [Link]

• PMC. (n.d.). Synthesis and In Silico Profile Modeling of 6-O-Fluoroalkyl-6-O-desmethyl-diprenorphine Analogs. Retrieved from [Link]

• ScienceDirect. (2024). Metabolism-based category formation for the prioritisation of genotoxicity hazard assessment for plant protection product residu. Retrieved from [Link]

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Comparative Guide: Steric Hindrance Effects in 2-Chloro-6-fluoro-3-(trifluoromethyl)phenol and Its Analogs

The strategic placement of halogens around a phenol core profoundly dictates its physicochemical properties, metabolic stability, and chemical reactivity. In 2-Chloro-6-fluoro-3-(trifluoromethyl)phenol , the phenolic hydroxyl (-OH) group is flanked asymmetrically by a chlorine atom at the 2-position and a fluorine atom at the 6-position, alongside a strongly electron-withdrawing trifluoromethyl (-CF₃) group at the 3-position.

For drug development professionals and synthetic chemists, understanding the "ortho effect" in this specific scaffold is critical[1]. This guide objectively compares this asymmetric target compound against two symmetrical analogs—2,6-Dichloro-3-(trifluoromethyl)phenol and 2,6-Difluoro-3-(trifluoromethyl)phenol —to isolate and quantify the steric hindrance effects exerted by ortho-halogens.

Steric vs. Electronic Effects: A Mechanistic Overview

To predict the behavior of these analogs, we must decouple their electronic properties from their physical bulk. The reactivity of the phenolic -OH is governed by the balance of these two forces:

• Atomic Radii & The Steric Wall : Fluorine is the smallest halogen, with a van der Waals radius of ~1.47 Å, making its steric profile relatively comparable to hydrogen[2]. In contrast, chlorine is significantly bulkier at ~1.75 Å[2]. In 2,6-dichloro analogs, the dual bulky chlorine atoms create a physical "steric wall" that blocks bulky electrophiles from accessing the phenoxide oxygen during nucleophilic substitution.

• Electronic Stabilization : While fluorine is more electronegative than chlorine (Pauling scale: 3.98 vs. 3.16), chlorine's larger size and polarizability allow for more effective electron delocalization in the phenoxide anion[3]. This often results in ortho-chlorophenols exhibiting a lower pKa (higher acidity) than ortho-fluorophenols[3].

However, in bimolecular nucleophilic substitution (Sₙ2) reactions, the steric blockade of chlorine vastly overshadows its electronic stabilization, drastically reducing reaction rates compared to fluorine-substituted analogs.

Comparative Quantitative Data

The table below synthesizes the steric parameters and predicted relative reactivity profiles of the three analogs.

Compound	Ortho-Substituents	Van der Waals Radii (Å)	Steric Hindrance Level	Predicted pKa	Relative Etherification Rate*
2,6-Difluoro-3-(CF₃)phenol	F, F	1.47, 1.47	Low	~8.2	Fast (1.0x)
2-Chloro-6-fluoro-3-(CF₃)phenol	Cl, F	1.75, 1.47	Moderate (Asymmetric)	~7.9	Moderate (0.4x)
2,6-Dichloro-3-(CF₃)phenol	Cl, Cl	1.75, 1.75	High	~7.6	Very Slow (0.05x)

*Predicted relative initial rate in a Williamson ether synthesis using a secondary alkyl halide (isopropyl bromide).

Experimental Methodology: Self-Validating Steric Assessment

To objectively compare the steric hindrance of these analogs, we employ a standardized Williamson Ether Synthesis using a sterically demanding secondary alkyl halide (isopropyl bromide). Using a bulky electrophile amplifies the steric differences between the ortho-F and ortho-Cl substituents, making the kinetic differences easily measurable.

Protocol: Comparative Williamson Etherification

Step 1: Irreversible Deprotonation

• Action : Dissolve 1.0 mmol of the selected phenol analog in 5.0 mL of anhydrous N,N-dimethylformamide (DMF) under an inert argon atmosphere. Cool to 0 °C. Add 1.1 mmol of Sodium Hydride (NaH, 60% dispersion in mineral oil) portion-wise.

• Causality : NaH ensures complete, irreversible deprotonation to the phenoxide. DMF is utilized as a polar aprotic solvent to leave the phenoxide un-solvated and highly nucleophilic, ensuring that any drop in reactivity is strictly due to intramolecular steric hindrance rather than solvent caging.

Step 2: Electrophilic Addition

• Action : Stir the mixture for 30 minutes at room temperature until H₂ evolution ceases. Re-cool to 0 °C and add 1.2 mmol of isopropyl bromide dropwise.

• Causality : Isopropyl bromide is highly sensitive to steric crowding at the nucleophile's active site. If the ortho-positions are heavily shielded (as in the 2,6-dichloro analog), the Sₙ2 transition state cannot form efficiently.

Step 3: Kinetic Monitoring

• Action : Heat the reaction to 60 °C. Draw 50 µL aliquots every 30 minutes, quench with water, extract with ethyl acetate, and analyze via High-Performance Liquid Chromatography (HPLC).

• Causality : Kinetic monitoring via HPLC allows for the calculation of initial reaction rates, providing a direct, quantitative measure of steric hindrance.

Step 4: System Validation

• Action : Compare the reaction rate of the 2,6-dichloro analog against the 2,6-difluoro analog.

• Causality : This acts as a self-validating control. If the highly hindered 2,6-dichloro analog reacts at >10% the rate of the 2,6-difluoro analog, it indicates an unwanted Sₙ1 background reaction or solvent interference, prompting a necessary switch to a less polar solvent like THF.

Logical Workflow Visualization

Workflow demonstrating the impact of ortho-halogen steric bulk on etherification rates.

Implications for Drug Development

In medicinal chemistry, the choice between ortho-fluorine and ortho-chlorine is a critical bioisosteric decision[2]. The 2-chloro-6-fluoro-3-(trifluoromethyl)phenol core offers a highly specialized "asymmetric steric pocket" with distinct advantages:

• Metabolic Stability : Halogenation at both ortho positions completely blocks cytochrome P450-mediated aromatic hydroxylation at those sites, extending the drug's half-life.

• Conformational Locking (Atropisomerism) : The smaller fluorine atom allows for tighter packing in restricted enzyme binding pockets, while the bulkier chlorine atom can lock the molecule into a specific conformation by restricting the rotation of adjacent bonds[4].

• SAR Optimization : The asymmetric Cl/F substitution provides a tunable vector for Structure-Activity Relationship (SAR) optimization. It allows researchers to simultaneously optimize for lipophilicity (driven by Cl and CF₃) and hydrogen-bond acceptor capability (driven by F) without overwhelming the binding pocket with excessive steric bulk[2].

References

• Title : Which halogen to choose? Comparing the effects of chlorine and fluorine as bioisosteric substituents in drug design Source : Chemical Science (RSC Publishing) URL :[Link]

• Title : (PDF) Which halogen to choose? Comparing the effects of chlorine and fluorine as bioisosteric substituents in drug design Source : ResearchGate URL :[Link]

• Title : Ortho effect Source : Wikipedia URL :[Link]

• Title : Why is ortho fluoro phenol a weaker acid than ortho chlorophenol? Source : Vaia URL :[Link]

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Safety & Regulatory Compliance

2-Chloro-6-fluoro-3-(trifluoromethyl)phenol proper disposal procedures

Comprehensive Guide to the Safe Handling and Disposal of Halogenated Phenols: 2-Chloro-6-fluoro-3-(trifluoromethyl)phenol

As a Senior Application Scientist, I approach laboratory safety not merely as a set of compliance rules, but as a critical extension of experimental design. The compound 2-Chloro-6-fluoro-3-(trifluoromethyl)phenol presents a unique intersection of hazards: the corrosive and systemic toxicity of the phenol moiety combined with the environmental persistence and specific disposal requirements of heavy halogenation (chlorine, fluorine, and a trifluoromethyl group).

Proper disposal is not an afterthought; it is a self-validating system that ensures environmental integrity and laboratory safety. This guide outlines the causal logic behind the required operational and disposal protocols for this specific class of compounds in a professional research setting.

Hazard Profile and Causality in PPE Selection

Phenol and its derivatives are rapidly absorbed through the skin, leading to severe burns and potential systemic toxicity (e.g., central nervous system depression, cardiovascular collapse) [1]. The addition of halogens increases the lipophilicity of the molecule, potentially accelerating dermal absorption compared to unsubstituted phenol.

Standard nitrile laboratory gloves are highly permeable to phenol, especially when dissolved in organic solvents like chloroform or dichloromethane [2]. Therefore, PPE selection must be driven by chemical compatibility data, not convenience.

Table 1: Required Safety Equipment and Operational Rationale

Protection Category	Recommended Equipment	Mechanistic Rationale
Hand Protection	Butyl rubber, Neoprene, or Viton gloves.	Standard nitrile degrades rapidly upon contact with phenols. Butyl/Viton provides a superior barrier against lipophilic halogenated aromatics [2].
Eye/Face Protection	Chemical splash goggles + Face shield.	Phenol causes severe, irreversible corneal damage. A face shield prevents aerosolized droplets from contacting facial skin during agitation or centrifugation.
Body Protection	Fully buttoned lab coat + chemical-resistant apron.	Prevents systemic absorption via accidental spills on clothing.
Engineering Controls	Certified Chemical Fume Hood.	Prevents inhalation of toxic vapors; maintains negative pressure away from the operator [3].

Operational Workflow for Waste Segregation

The core principle of disposing of 2-Chloro-6-fluoro-3-(trifluoromethyl)phenol is halogen segregation . When incinerated at standard temperatures, halogenated organic compounds can form highly toxic polychlorinated dibenzodioxins (PCDDs) and dibenzofurans (PCDFs). Therefore, environmental regulations (such as the EPA's RCRA guidelines in the US) mandate that halogenated waste be segregated and routed to specialized high-temperature incinerators equipped with alkaline scrubbers to neutralize acidic exhaust gases (e.g., HCl, HF) [4].

Step-by-Step Disposal Methodology

Phase 1: Liquid Waste Collection

• Segregation: Designate a specific, clearly labeled waste container exclusively for "Halogenated Organic Waste." Never mix this with non-halogenated solvents (like ethanol or acetone), as this exponentially increases the cost and complexity of institutional disposal [4].

• Containment: Use secondary containment. The primary waste receptacle must be a chemically compatible, shatter-resistant container (e.g., High-Density Polyethylene (HDPE) or PVC-coated glass). Do not use standard glass bottles if they will be stored on the floor.

• Transfer: Perform all waste transfers inside the fume hood. Use a funnel to prevent splashing.

• Sealing: Keep the container tightly closed at all times unless actively adding waste. This prevents the volatilization of toxic phenol vapors into the laboratory environment [2].

Phase 2: Solid Waste Collection (Consumables)

• Identification: Pipette tips, Eppendorf tubes, Kimwipes, and contaminated gloves cannot go into standard biohazard or municipal trash [3].

• Containment: Collect all solid items with trace contamination in a sealable, puncture-proof container (e.g., a rigid plastic bucket with a screw-top lid).

• Restriction: Do not autoclave phenol-contaminated solid waste. Autoclaving will vaporize the phenol, exposing facility workers to toxic gas and contaminating the autoclave chamber [2].

Phase 3: Institutional Transfer

• Labeling: Affix a hazardous waste label immediately upon the first drop of waste entering the container. Explicitly list "2-Chloro-6-fluoro-3-(trifluoromethyl)phenol" and "Halogenated Phenol" to ensure Environmental Health and Safety (EHS) personnel understand the exact chemical nature.

• Pickup: Request a hazardous waste pickup from your institution's EHS department when the container reaches 90% capacity. Never fill a liquid waste container to 100% to allow for thermal expansion.

Workflow Visualization

The following diagram illustrates the self-validating segregation pathway required to safely manage this compound from the benchtop to final destruction.

Workflow for the segregation, containment, and institutional disposal of halogenated phenol waste.

Emergency Spill Response

In the event of a spill outside the fume hood:

• Evacuate and Isolate: Immediately evacuate personnel from the immediate area and allow the lab's ventilation system to clear the air.

• Do Not Use Water: Do not attempt to wash a concentrated phenol spill with water, as this can spread the contamination and increase the surface area for vaporization.

• Absorption: Trained personnel wearing appropriate PPE (including respiratory protection if deemed necessary by EHS) should cover the spill with an inert, non-combustible absorbent material (e.g., vermiculite or dry sand) [1].

• Collection: Sweep the absorbed mixture into a chemical-resistant, sealable container. Label it as hazardous spill debris and contact EHS for immediate removal.

References

• Yale Environmental Health & Safety. (n.d.). Phenol Standard Operating Procedure. Retrieved from [Link]

• University of Tennessee Health Science Center (UTHSC) Research Safety Affairs. (2022). Phenol, Chloroform, or TRIzol™ Waste Disposal. Retrieved from [Link]

• U.S. Environmental Protection Agency (EPA). (n.d.). Environmental Management Guide for Small Laboratories. Retrieved from [Link]

Personal protective equipment for handling 2-Chloro-6-fluoro-3-(trifluoromethyl)phenol

Comprehensive Safety and Handling Guide: 2-Chloro-6-fluoro-3-(trifluoromethyl)phenol

A Senior Application Scientist's Guide for Researchers

This document provides essential safety protocols and operational guidance for the handling, use, and disposal of 2-Chloro-6-fluoro-3-(trifluoromethyl)phenol. As a halogenated and trifluoromethylated phenol derivative, this compound presents significant health and safety risks that demand rigorous adherence to established laboratory safety procedures. This guide is designed to empower researchers, scientists, and drug development professionals with the knowledge to work safely and effectively with this chemical, moving beyond mere compliance to a culture of proactive safety.

Immediate Hazard Assessment & Emergency Response

Understanding the potential hazards is the foundation of safe chemical handling. Due to its structure, 2-Chloro-6-fluoro-3-(trifluoromethyl)phenol is anticipated to be corrosive, acutely toxic, and an irritant. The anesthetic properties of phenols can mask the initial sensation of a chemical burn, potentially delaying first aid and increasing the severity of the injury.[1][2]

Hazard Class	Classification	Primary Risk
Acute Toxicity	Category 3/4 (Oral, Dermal, Inhalation)	Harmful or fatal if swallowed, in contact with skin, or inhaled.[3][4][5]
Skin Corrosion/Irritation	Category 1B/1C	Causes severe skin burns and damage.[3][6]
Eye Damage/Irritation	Category 1	Causes serious, potentially irreversible eye damage.[3][6][7]
Target Organ Toxicity	Category 3	May cause respiratory system irritation.[5][7][8]
Systemic Effects	Potential	Prolonged or significant exposure may lead to liver and kidney damage.[1][9]

Emergency First Aid Protocols

Immediate and decisive action is critical in the event of an exposure.

• Skin Contact:

  • Immediately remove all contaminated clothing, including shoes and gloves.[3][6]

  • Flush the affected skin with copious amounts of water for at least 15 minutes. An emergency safety shower is ideal.[3][6]

  • Because of the anesthetic properties of phenols, pain may not be an immediate symptom. Treat any suspected contact as a serious exposure.[2]

  • Seek immediate medical attention.[3][6]

• Eye Contact:

  • Immediately flush eyes with a gentle but steady stream of water for at least 15 minutes, holding the eyelids open.[3][7][10]

  • Remove contact lenses if present and easy to do so. Continue rinsing.[7]

  • Transport to an emergency medical facility without delay. Immediate medical attention is required.[6][10]

• Inhalation:

  • Move the affected person to fresh air at once.[4][7]

  • If breathing is difficult or has stopped, have a trained person administer artificial respiration.[11]

  • Seek immediate medical attention.[7][11]

• Ingestion:

  • Rinse the mouth thoroughly with water.[4][6]

  • Do NOT induce vomiting.[3][6] Ingestion of corrosive material can cause severe damage to the gastrointestinal tract.[10]

  • If the person is conscious, give them a small amount of water to drink.

  • Never give anything by mouth to an unconscious person.[12]

  • Call a poison control center or doctor immediately.[3]

Personal Protective Equipment (PPE) Protocol

A multi-layered PPE strategy is mandatory to prevent all routes of exposure. The selection of PPE must be based on the specific task and the potential for exposure.

Task / Condition	Hand Protection	Eye/Face Protection	Body & Respiratory Protection
Handling Solids (<1g)	Double Nitrile Gloves (8mil+)	ANSI Z87.1 Safety Goggles	Fully-buttoned Lab Coat
Preparing Solutions / Transfers	Inner: NitrileOuter: Neoprene or Butyl Rubber[9]	ANSI Z87.1 Safety Goggles & Full-Face Shield[1][2]	Chemical-resistant Apron over Lab Coat[9]
Risk of Aerosol/Vapor Generation	Inner: NitrileOuter: Neoprene or Butyl Rubber	ANSI Z87.1 Safety Goggles & Full-Face Shield	Chemical-resistant Apron over Lab Coat. Work must be done in a fume hood.[1]

Causality of PPE Choices:

• Hand Protection: Standard nitrile gloves offer only splash protection and can be quickly penetrated by halogenated organic compounds.[13] Double-gloving, with a chemically resistant outer layer like neoprene or butyl rubber, provides a robust barrier for tasks involving direct handling of solutions.[9][14] Gloves must be changed immediately if contamination is suspected.[9]

• Eye and Face Protection: Due to its severe corrosivity, protecting the eyes is paramount. Safety goggles that form a seal around the eyes are mandatory.[9] A full-face shield must be worn over the goggles whenever there is a splash hazard, such as when transferring liquids or preparing solutions.[1][2]

• Body Protection: A standard lab coat protects against minor drips. However, for tasks with a higher splash potential, a chemical-resistant apron made of neoprene or butyl rubber is required to prevent the corrosive liquid from soaking through to the skin.[9]

Engineering Controls & Work Environment

Personal protective equipment is the last line of defense. The primary method of protection is to engineer the hazard out of the researcher's breathing zone.

• Chemical Fume Hood: All work with 2-Chloro-6-fluoro-3-(trifluoromethyl)phenol, including weighing, transfers, and solution preparation, must be performed inside a certified chemical fume hood.[3][10][13] This is the most critical engineering control to prevent inhalation of vapors or aerosols.

• Emergency Equipment: A fully functional and recently tested safety shower and emergency eyewash station must be immediately accessible in the work area.[13][15]

• Designated Area: The section of the bench inside the fume hood where the work is being performed should be clearly marked as a designated area for handling this highly hazardous compound.

Sources

• 1. twu.edu [twu.edu]
• 2. cdn.vanderbilt.edu [cdn.vanderbilt.edu]
• 3. fishersci.com [fishersci.com]
• 4. assets.thermofisher.com [assets.thermofisher.com]
• 5. chemscene.com [chemscene.com]
• 6. fishersci.com [fishersci.com]
• 7. fishersci.com [fishersci.com]
• 8. glfc.org [glfc.org]
• 9. ehs.yale.edu [ehs.yale.edu]
• 10. fishersci.com [fishersci.com]
• 11. angenechemical.com [angenechemical.com]
• 12. airgas.com [airgas.com]
• 13. oehs.tulane.edu [oehs.tulane.edu]
• 14. sjsu.edu [sjsu.edu]
• 15. tcichemicals.com [tcichemicals.com]